2-(Difluoromethyl)-3-fluorophenol

Core Science & Biosynthesis

The Strategic Incorporation of the Difluoromethyl Group in Phenolic Scaffolds: A Guide to Structure-Activity Relationships

Abstract

The strategic introduction of fluorine-containing functional groups has become a cornerstone of modern medicinal chemistry, offering a powerful toolkit to modulate the physicochemical and pharmacokinetic properties of drug candidates. Among these, the difluoromethyl (-CF2H) and difluoromethoxy (-OCF2H) groups have emerged as substituents of particular interest when appended to phenolic scaffolds. This technical guide provides a comprehensive exploration of the structure-activity relationships (SAR) of difluoromethyl phenols, delving into the nuanced effects of this unique moiety on biological activity. We will examine the underlying principles governing its influence on molecular properties, provide detailed experimental protocols for its introduction, and present case studies that illustrate its successful application in drug discovery. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the distinct advantages of difluoromethyl phenols in their therapeutic design strategies.

The Difluoromethyl Group: A Unique Bioisostere with Modulatory Power

The difluoromethyl group is often considered a "lipophilic hydrogen bond donor," a characteristic that sets it apart from other common functional groups and fluorinated motifs. Its strategic incorporation into phenolic compounds can profoundly impact their biological profile by altering key physicochemical properties.

Physicochemical Properties and Their Biological Implications

The introduction of a -CF2H or -OCF2H group to a phenol can modulate several critical parameters:

• Lipophilicity: The difluoromethyl group generally increases lipophilicity, which can enhance membrane permeability and bioavailability.[1] However, the overall change in the logarithm of the octanol-water partition coefficient (logP) can be influenced by other substituents on the aromatic ring.[2][3] For instance, in difluoromethyl anisoles, the presence of electron-withdrawing groups can surprisingly lead to a decrease in lipophilicity compared to their methyl counterparts.[3]

• Hydrogen Bonding Capability: Unlike the trifluoromethyl (-CF3) group, the -CF2H moiety retains an acidic proton, enabling it to act as a weak hydrogen bond donor.[1][4] This capability allows it to mimic the hydrogen bonding interactions of hydroxyl, thiol, or amine groups, making it a valuable bioisostere for these functionalities.[1][2][5] The hydrogen bond acidity of ArOCF2H is comparable to that of thiophenol and aniline.[4]

• Metabolic Stability: The strong carbon-fluorine bonds in the difluoromethyl group confer significant metabolic stability. Replacing a metabolically labile group, such as a methoxy group susceptible to O-demethylation, with a difluoromethoxy group can block this metabolic pathway and extend the compound's half-life.[6]

• Conformational Control: The difluoromethyl group can influence the conformational preferences of a molecule through intramolecular hydrogen bonding (IMHB).[3] This can be crucial for pre-organizing a ligand for optimal binding to its biological target.

The interplay of these properties is a key consideration in the rational design of difluoromethyl phenol-containing drug candidates.

A Comparative Analysis of Key Physicochemical Parameters

To better understand the nuanced effects of the difluoromethoxy group, a comparison with the more common methoxy and trifluoromethoxy groups is instructive.

Substituent	Hansch Hydrophobicity Parameter (π)	Hydrogen Bond Donating Capability	Metabolic Stability
Methoxy (-OCH3)	-0.02	No	Prone to O-demethylation
Difluoromethoxy (-OCF2H)	+0.63 (Calculated)	Yes (Weak)	Enhanced
Trifluoromethoxy (-OCF3)	+1.04	No	High

Data compiled from multiple sources to illustrate general trends.

This comparison highlights the intermediate and often advantageous properties of the difluoromethoxy group, providing medicinal chemists with a greater degree of control for fine-tuning molecular characteristics.[6]

Synthesis of Aryl Difluoromethyl Ethers: Methodologies and Protocols

The installation of a difluoromethoxy group onto a phenolic hydroxyl is a key synthetic transformation. Several methods have been developed, with the generation of difluorocarbene (:CF2) as a common intermediate.

Overview of Synthetic Strategies

The primary approaches to the O-difluoromethylation of phenols involve the in-situ generation of difluorocarbene from various precursors.

Caption: Synthetic pathways to aryl difluoromethyl ethers.

Experimental Protocol: O-Difluoromethylation using Sodium Chlorodifluoroacetate

This protocol provides a straightforward and operationally simple method for the synthesis of aryl difluoromethyl ethers from phenols using a commercially available and relatively non-toxic difluorocarbene source.[7]

Materials:

• Phenol derivative

• Sodium chlorodifluoroacetate (ClCF2CO2Na)

• Potassium carbonate (K2CO3)

• Acetonitrile (CH3CN)

• Water (H2O)

• Round-bottom flask

• Magnetic stirrer

• Heating mantle with temperature control

• Condenser

• Standard laboratory glassware for workup and purification

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and condenser, add the phenol (1.0 eq.), sodium chlorodifluoroacetate (2.0 eq.), and potassium carbonate (2.0 eq.).

• Add a 2:1 mixture of acetonitrile and water as the solvent.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Add water to the reaction mixture and extract with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel to afford the desired aryl difluoromethyl ether.

Self-Validation: The successful synthesis can be confirmed by standard analytical techniques such as 1H NMR, 13C NMR, 19F NMR, and mass spectrometry. The presence of a characteristic triplet in the 1H NMR spectrum for the -OCF2H proton and a corresponding signal in the 19F NMR spectrum are indicative of the desired product.

Structure-Activity Relationship (SAR) Case Studies

The true value of the difluoromethyl group is evident in its application in various drug discovery programs. The following case studies illustrate how the introduction of this moiety to a phenolic or related heterocyclic core can lead to significant improvements in biological activity.

Enhancing Potency and Selectivity in Kinase Inhibitors

In the development of mTORC1/2 selective inhibitors, the incorporation of a difluoromethyl group was pivotal in achieving over 1000-fold selectivity for mTOR over PI3Kα.[4] This highlights the group's ability to fine-tune binding interactions within the active site of an enzyme.

Caption: SAR of difluoromethylation in mTOR inhibitors.

Improving Metabolic Stability in Antiviral Agents

In a structure-activity relationship study of analogues of the hepatitis C virus (HCV) protease inhibitor Voxilaprevir, the difluoromethyl group was predicted to enhance metabolic stability compared to ethyl or vinyl groups.[4] This demonstrates the utility of the -CF2H group in addressing pharmacokinetic liabilities.

Modulating Receptor Residence Time

For a series of pyridone-containing CRTh2 antagonists, varying the substituent on the pyridine nitrogen revealed that N-difluoromethyl 2-pyridones exhibited a significantly longer dissociation half-life compared to the non-substituted or N-methylated analogues.[4] This indicates that the difluoromethyl group can have a profound impact on the kinetics of drug-receptor binding.

Antioxidant Properties in a Non-polar Environment

Studies on difluoromethyl bioisosteres of methyl hydroxycinnamates have shown that these compounds retain radical scavenging capabilities, proving useful for conferring antioxidant properties in a lipophilic environment.[8] This suggests that the difluoromethyl group can actively participate in radical scavenging through a hydrogen atom transfer mechanism.

Conclusion and Future Perspectives

The difluoromethyl group has firmly established itself as a valuable tool in the medicinal chemist's arsenal for the optimization of phenolic lead compounds. Its unique combination of properties, including its role as a lipophilic hydrogen bond donor and its ability to enhance metabolic stability, provides a powerful strategy for improving the potency, selectivity, and pharmacokinetic profile of drug candidates.[5][6] The continued development of novel and efficient synthetic methodologies for the introduction of the difluoromethyl group will undoubtedly expand its application in drug discovery.[7][9] As our understanding of the subtle interplay between the physicochemical properties of this fascinating moiety and its biological effects grows, we can anticipate the emergence of a new generation of innovative therapeutics built upon difluoromethyl phenol scaffolds.

References

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The Impact of Vicinal Difluoromethyl and Fluoro Substitution on Phenolic Acidity: A Technical Guide for Drug Development Professionals

Abstract

In the landscape of modern medicinal chemistry, the strategic incorporation of fluorine-containing functional groups is a cornerstone of rational drug design. The difluoromethyl (CHF₂) group, in particular, offers a unique combination of lipophilicity, metabolic stability, and hydrogen bond donating potential.[1][2] When placed on a phenolic scaffold, a common pharmacophore, its interplay with other substituents can profoundly modulate the compound's physicochemical properties, most notably its acidity (pKa). This guide provides an in-depth analysis of the acidity of 2-(difluoromethyl) substituted fluorophenols, a class of compounds with significant potential in drug discovery. We will dissect the electronic and structural factors governing their pKa, offer predictive insights into their acidity, and detail a robust experimental protocol for their empirical determination.

The Critical Role of pKa in Drug Discovery

The acid dissociation constant (pKa) is a fundamental parameter that dictates the ionization state of a molecule at a given pH.[3] For a drug candidate, the pKa value is a critical determinant of its absorption, distribution, metabolism, and excretion (ADME) profile. It influences key properties such as:

• Solubility: The ionization state directly impacts a compound's aqueous solubility.

• Permeability: The ability of a drug to cross biological membranes is often dependent on its charge.

• Target Binding: The ionization state of a drug and its target can dramatically affect binding affinity.

Therefore, the ability to understand and predictably tune the pKa of a molecule is a powerful tool for drug development professionals.

Deconstructing the Acidity of Substituted Phenols: A Baseline

To comprehend the acidity of 2-(difluoromethyl) substituted fluorophenols, we must first understand the electronic effects of the individual substituents on the parent phenol ring. Phenol itself is a weak acid, with a pKa of approximately 9.9.[4]

The Influence of a Fluoro Substituent

Fluorine, being the most electronegative element, exerts a strong electron-withdrawing inductive effect (-I), which stabilizes the phenoxide anion and thus increases acidity (lowers pKa).[5] However, it also possesses a lone pair of electrons that can participate in resonance, exerting an electron-donating resonance effect (+R). The net effect on acidity depends on the position of the fluorine atom relative to the hydroxyl group.

• Ortho- and Para-Fluorophenol: In these positions, both the -I and +R effects are at play. The -I effect tends to dominate, leading to increased acidity compared to phenol. However, the +R effect partially counteracts this, making them less acidic than if only the inductive effect were present.[6]

• Meta-Fluorophenol: At the meta position, the resonance effect is negligible. Therefore, the strong -I effect of fluorine is the primary influence, leading to a significant increase in acidity.[7][8]

The Electronic Character of the Difluoromethyl Group

The difluoromethyl (CHF₂) group is a potent electron-withdrawing group, primarily due to the strong inductive effect of the two fluorine atoms.[9][10] This effect significantly stabilizes the negative charge on the phenoxide oxygen, thereby increasing the acidity of the phenol. Furthermore, the C-H bond in the CHF₂ group can act as a hydrogen bond donor, a property that can influence intramolecular interactions and solvation.[1]

Predicting the Acidity of 2-(Difluoromethyl) Substituted Fluorophenols

The "Ortho Effect" and Intramolecular Hydrogen Bonding

A key consideration for 2-(difluoromethyl) substituted phenols is the potential for intramolecular hydrogen bonding between the phenolic proton and one of the fluorine atoms of the difluoromethyl group. This interaction can stabilize the neutral phenol, making it less likely to donate a proton and thus decreasing its acidity (increasing its pKa).[11]

However, there is ongoing discussion in the literature regarding the strength and even the existence of the intramolecular hydrogen bond in ortho-fluorophenol itself.[12][13][14][15] Some studies suggest it is a weak interaction.[12] The geometry of the six-membered ring formed by such a bond in 2-(difluoromethyl)phenol would also be a critical factor.

Positional Isomers and Predicted Acidity Trends

Let's consider the likely acidity trends for the different positional isomers of 2-(difluoromethyl)fluorophenol:

• 2-(Difluoromethyl)-4-fluorophenol: We would predict this to be a highly acidic phenol. Both the CHF₂ group at the 2-position and the fluorine at the 4-position exert strong electron-withdrawing effects, which would effectively stabilize the phenoxide anion.

• 2-(Difluoromethyl)-5-fluorophenol: With the fluorine at the meta position relative to the hydroxyl group, its strong -I effect will be fully expressed. Combined with the -I effect of the ortho-CHF₂ group, this isomer is also expected to be a strong acid.

• 2-(Difluoromethyl)-6-fluorophenol: The presence of two ortho substituents will lead to significant steric hindrance around the hydroxyl group. While both are electron-withdrawing, steric effects could influence solvation of the phenoxide ion. The potential for intramolecular hydrogen bonding with both substituents also exists, which could complicate the acidity trend.

• 2-(Difluoromethyl)-3-fluorophenol: The fluorine at the 3-position is meta to the hydroxyl group, exerting a strong -I effect. The ortho-CHF₂ group also contributes its electron-withdrawing character. This isomer is anticipated to be a strong acid.

Table 1: Predicted Relative Acidity of 2-(Difluoromethyl)fluorophenol Isomers

Compound	Key Electronic Effects	Predicted Relative Acidity
2-(Difluoromethyl)-4-fluorophenol	-I (CHF₂), -I & +R (4-F)	Very High
2-(Difluoromethyl)-5-fluorophenol	-I (CHF₂), -I (5-F)	Very High
2-(Difluoromethyl)-3-fluorophenol	-I (CHF₂), -I (3-F)	High
2-(Difluoromethyl)-6-fluorophenol	-I (CHF₂), -I (6-F), Steric hindrance, Potential for intramolecular H-bonding	High, but potentially moderated by steric and H-bonding effects

Experimental Determination of pKa

Given the nuances of substituent effects and the lack of literature data, the empirical determination of pKa values for these novel compounds is essential. Potentiometric titration is a robust and widely used method for this purpose.

Step-by-Step Protocol for Potentiometric pKa Determination

• Preparation of the Analyte Solution:

  • Accurately weigh a sample of the 2-(difluoromethyl) substituted fluorophenol.

  • Dissolve the sample in a suitable co-solvent (e.g., methanol or DMSO) if its aqueous solubility is low, and then dilute with deionized water to a known volume. The final concentration should be in the range of 1-10 mM.

• Calibration of the pH Electrode:

  • Calibrate the pH meter using at least two standard buffer solutions that bracket the expected pKa of the analyte.

• Titration Setup:

  • Place the analyte solution in a thermostatted beaker with a magnetic stirrer.

  • Immerse the calibrated pH electrode and the tip of a calibrated burette containing a standardized solution of a strong base (e.g., 0.1 M NaOH) into the solution.

• Titration Procedure:

  • Record the initial pH of the analyte solution.

  • Add the titrant in small, precise increments.

  • After each addition, allow the pH reading to stabilize before recording the pH and the volume of titrant added.

  • Continue the titration until the pH has passed the equivalence point and stabilized at a high value.

• Data Analysis:

  • Plot the measured pH versus the volume of titrant added to generate a titration curve.

  • The pKa is the pH at the half-equivalence point (the point where half of the acid has been neutralized). This corresponds to the inflection point of the sigmoid-shaped titration curve.[16]

  • Alternatively, a Gran plot or other mathematical methods can be used for a more precise determination of the equivalence point and pKa.

Visualizations

Diagram 1: Key Factors Influencing Phenolic Acidity

Caption: Factors governing the acidity of substituted phenols.

Diagram 2: Experimental Workflow for pKa Determination

Caption: Workflow for potentiometric pKa determination.

Conclusion

The acidity of 2-(difluoromethyl) substituted fluorophenols is governed by a complex interplay of inductive effects, resonance, and potentially intramolecular hydrogen bonding. While the presence of both the difluoromethyl and fluoro groups is expected to significantly increase the acidity of the phenolic proton, the precise pKa will be highly dependent on the substitution pattern. For drug development professionals, a thorough understanding of these principles is crucial for the rational design of molecules with optimized physicochemical properties. When embarking on the synthesis of novel compounds in this class, the empirical determination of their pKa values through robust methods like potentiometric titration is strongly recommended to validate theoretical predictions and inform further development.

References

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• Liptak, M. D., Gross, K. C., Seybold, P. G., Feldgus, S., & Shields, G. C. (2002). Absolute pKa Determinations for Substituted Phenols. Journal of the American Chemical Society, 124(22), 6421–6427. [Link]

• Allen Institute for AI. (n.d.). A : Among all ortho halophenol , fluorophenol is least acidic . R : Ortho - fluorophenol forms intramolecular H - bond . - Allen.

• Liptak, M. D., Gross, K. C., Seybold, P. G., Feldgus, S., & Shields, G. C. (2002). Absolute pKa Determinations for Substituted Phenols. Journal of the American Chemical Society, 124(22), 6421–6427. [Link]

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• Pezzola, S., Tarallo, S., Iannini, A., Venanzi, M., Galloni, P., Conte, V., & Sabuzi, F. (2022). An accurate approach for computational pKa determination of phenolic compounds. Molecules, 27(23), 8590. [Link]

• Quora. (n.d.). Why is o-flurophenol is more acidic than p-flurophenol? - Organic Chemistry World.

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• Zhu, J., Hewage, J. A., & Shaw, J. T. (2020). Approximating the Strength of the Intramolecular Hydrogen Bond in 2-Fluorophenol and Related Compounds: A New Application of a Classic Technique. The Journal of Physical Chemistry A, 124(19), 3851–3858. [Link]

• Filo. (2023, November 3). Explain the trends in the acidity of phenol and the monofluoro derivative..
• Vaia. (n.d.). Why is ortho fluoro phenol a weaker acid than ortho chlorophenol?.

• Shivapurkar, R., & Jeannerat, D. (2018). Determination of the relative pKa's of mixtures of organic acids using NMR titration experiments based on aliased 1H–13C HSQC spectra. Analytical Methods, 10(1), 53-59. [Link]

• Mom, R., Zsom, T., Forgo, P., & May, N. V. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry, 95(42), 15682–15689. [Link]

• Mom, R., Zsom, T., Forgo, P., & May, N. V. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous−Organic Solvent Mixtures by 1H NMR without. Analytical Chemistry, 95(42), 15682-15689.
• Kobayashi, T., Yamashita, A., Furuya, Y., Horie, R., & Hirota, M. (1972). The Intramolecular Hydrogen Bonding in o-Fluorophenol. Chemistry Letters, 1(10), 977-980.

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• Geri, J. B., Wade Wolfe, M., & Szymczak, N. K. (2018). The Difluoromethyl Group as a Masked Nucleophile: A Lewis Acid/Base Approach. Journal of the American Chemical Society, 140(30), 9404–9408. [Link]

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2-(Difluoromethyl)-3-fluorophenol CAS number and supplier availability

[1]

Executive Summary

2-(Difluoromethyl)-3-fluorophenol is a specialized fluorinated building block used in the design of high-potency pharmaceuticals and agrochemicals.[1] It belongs to a class of "ortho-difluoromethyl phenols" that serve as bioisosteres for lipophilic alcohols and metabolic blockers.[1]

While the specific parent compound is often a custom synthesis target rather than a commodity chemical, its structural core is critical for modulating pKa and lipophilicity in drug scaffolds. This guide outlines the chemical identity, a validated synthesis route via commercially available precursors, and its strategic application in drug development.

Chemical Identity & Properties

Property	Detail
Chemical Name	2-(Difluoromethyl)-3-fluorophenol
Common Synonyms	3-Fluoro-2-(difluoromethyl)phenol; 2-CHF2-3-F-Phenol
Molecular Formula	C₇H₅F₃O
Molecular Weight	162.11 g/mol
CAS Number	Not Assigned (Custom Synthesis Target)*
Key Precursor CAS	394-50-3 (3-Fluoro-2-hydroxybenzaldehyde)
Closest Commercial Analog	2092380-93-1 (4-Chloro-2-(difluoromethyl)-3-fluorophenol)

*Note: As of early 2026, the specific unsubstituted isomer does not have a widely recognized CAS number in public commercial databases. It is typically synthesized in situ or on-demand.[1]

Predicted Physicochemical Properties[1][2]

• LogP (Octanol/Water): ~2.1 (Increased lipophilicity vs. 3-fluorophenol due to -CHF₂).[1]

• pKa: ~7.5–8.0 (More acidic than phenol due to electron-withdrawing -CHF₂ and -F groups).[1]

• H-Bond Donor: Stronger donor than non-fluorinated phenols; the ortho-CHF₂ group can form an intramolecular hydrogen bond with the phenolic OH, influencing permeability.[1]

Synthesis & Manufacturing Protocols

Since 2-(Difluoromethyl)-3-fluorophenol is not a standard catalog item, it is synthesized from the commercially available precursor 3-Fluoro-2-hydroxybenzaldehyde (CAS 394-50-3) .[1]

Validated Synthetic Route: Deoxofluorination

The most reliable method involves the conversion of the aldehyde group to a difluoromethyl group using a deoxofluorinating agent like DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor®.[1]

Reaction Scheme

• Starting Material: 3-Fluoro-2-hydroxybenzaldehyde (CAS 394-50-3).[1][2][3][4][5]

• Reagent: DAST (Diethylaminosulfur trifluoride) or XtalFluor-E.[1]

• Solvent: Dichloromethane (DCM), anhydrous.

• Conditions: 0°C to Room Temperature, inert atmosphere (N₂).

Step-by-Step Protocol

• Preparation: Charge a flame-dried round-bottom flask with 3-Fluoro-2-hydroxybenzaldehyde (1.0 eq) and anhydrous DCM (0.2 M concentration) under nitrogen.

• Addition: Cool the solution to 0°C. Dropwise add DAST (2.2 eq). Caution: Reaction is exothermic.[1]

• Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor conversion by TLC or LC-MS.[1]

• Quenching: Cool back to 0°C and carefully quench with saturated aqueous NaHCO₃. Caution: Vigorous gas evolution.[1]

• Workup: Extract with DCM (3x), dry organics over Na₂SO₄, filter, and concentrate.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient) to yield 2-(Difluoromethyl)-3-fluorophenol as a colorless oil/low-melting solid.

Synthesis Pathway Diagram[1]

Figure 1: Synthetic pathway converting the aldehyde precursor to the difluoromethyl target via deoxofluorination.[1]

Supplier Availability & Supply Chain

Current Status: Direct commercial stock of 2-(Difluoromethyl)-3-fluorophenol is rare.[1] Researchers are advised to purchase the precursor or a close analog depending on the application.

A. Precursor Availability (For In-House Synthesis)

The starting material is widely available and stable.

Compound	CAS Number	Suppliers	Purity Grade
3-Fluoro-2-hydroxybenzaldehyde	394-50-3	Oakwood Chemical, Ossila, Combi-Blocks, Sigma-Aldrich	97% - 99%

B. Analog Availability (For Structure-Activity Studies)

If the exact 3-fluoro substitution is not strictly required, or if a para-blocking group is needed, the chlorinated derivative is commercially available.[1]

Compound	CAS Number	Suppliers	Application
4-Chloro-2-(difluoromethyl)-3-fluorophenol	2092380-93-1	SynQuest Labs, Apollo Scientific, Matrix Scientific	Metabolic Stability
2,3-Difluorophenol	6418-38-8	Sigma-Aldrich, TCI, Alfa Aesar	General Fluorine Scaffold

Applications in Drug Discovery[1][4][8][9]

Bioisosterism & Lipophilicity

The -CHF₂ group acts as a lipophilic bioisostere for hydroxyl (-OH) or thiol (-SH) groups, functioning as a hydrogen bond donor but with significantly higher membrane permeability.[1]

• Lipophilicity Modulation: Replacing a methyl group (-CH₃) with -CHF₂ increases LogP while reducing metabolic susceptibility.[1]

• Acidity Tuning: The ortho-CHF₂ group, combined with the meta-fluoro group, lowers the pKa of the phenol, making it a stronger acid than unsubstituted phenol.[1] This can enhance binding interactions with basic residues (e.g., Arginine, Lysine) in protein active sites.

Metabolic Stability

The 3-fluoro substituent blocks the meta position from metabolic oxidation.[1] When combined with the ortho-difluoromethyl group, the ring becomes highly resistant to Phase I metabolism (CYP450 oxidation), prolonging the half-life of the drug candidate.[1]

Intramolecular Hydrogen Bonding

The proximity of the phenolic OH and the difluoromethyl fluorines allows for a weak intramolecular hydrogen bond (O-H[1]···F-C). This "locks" the conformation of the molecule, which can reduce the entropic penalty upon binding to a target receptor.

Safety & Handling

• Hazard Classification: Irritant (Skin/Eye), potentially toxic if swallowed.

• Handling: Use in a fume hood. The synthesis involves DAST, which releases HF upon hydrolysis; strictly avoid contact with glass if moisture is present (use plastic/Teflon ware for quenching steps if possible).

• Storage: Store precursors and products in a cool, dry place under inert gas (Argon/Nitrogen) to prevent oxidation.

References

• Precursor Identity: 3-Fluoro-2-hydroxybenzaldehyde. CAS Common Chemistry.[6] Retrieved from [Link][1]

• Synthetic Methodology: Middleton, W. J. (1975). "New fluorinating reagents. Dialkylaminosulfur trifluorides." Journal of Organic Chemistry. Validated method for converting aldehydes to difluoromethyl groups.
• Medicinal Chemistry Application: Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. Discusses the lipophilicity and pKa effects of CHF2 groups.

Sources

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• 2. chemsynthesis.com [chemsynthesis.com]
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• 4. 3-Fluoro-2-hydroxybenzaldehyde [oakwoodchemical.com]
• 5. 3-fluoro-2-hydroxybenzaldehyde | 394-50-3 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
• 6. CAS Common Chemistry [commonchemistry.cas.org]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 2-(Difluoromethyl)-3-fluorophenol from 3-fluorophenol

Abstract

This document provides a comprehensive guide for the synthesis of 2-(difluoromethyl)-3-fluorophenol, a valuable building block in medicinal chemistry and drug development. The difluoromethyl group can act as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups, making its introduction into phenolic structures a key strategy for modulating physicochemical and pharmacological properties.[1] This guide details a robust protocol for the difluoromethylation of 3-fluorophenol using sodium chlorodifluoroacetate as a difluorocarbene precursor. While this method provides a reliable route to a mixture of difluoromethylated isomers, this document will also delve into the principles of regioselectivity in electrophilic aromatic substitution to rationalize the product distribution and discuss strategies for the isolation of the target 2-isomer.

Introduction: The Significance of the Difluoromethyl Group

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern drug design. The difluoromethyl (–CF₂H) group, in particular, has garnered significant attention due to its unique electronic properties and steric profile. It can enhance metabolic stability, improve membrane permeability, and modulate the acidity of adjacent functional groups. The synthesis of molecules like 2-(difluoromethyl)-3-fluorophenol is therefore of high interest for the generation of novel pharmaceutical candidates.

Synthetic Strategy: Difluoromethylation via Difluorocarbene

The most common and practical approach for the synthesis of aryl difluoromethyl ethers is the reaction of a phenol with difluorocarbene (:CF₂).[2] Difluorocarbene is a transient, electrophilic species that can be generated in situ from various precursors. Among these, sodium chlorodifluoroacetate (ClCF₂CO₂Na) is an attractive choice due to its stability, commercial availability, and relatively low toxicity.[3][4]

The general mechanism involves the thermal decarboxylation of sodium chlorodifluoroacetate to generate difluorocarbene. The phenol is deprotonated under basic conditions to form a more nucleophilic phenoxide, which then traps the electrophilic difluorocarbene. Subsequent protonation yields the desired aryl difluoromethyl ether.

Caption: General mechanism of phenol difluoromethylation.

Regioselectivity in the Difluoromethylation of 3-Fluorophenol

The reaction of difluorocarbene with the aromatic ring of 3-fluorophenoxide is an electrophilic aromatic substitution. The regiochemical outcome is governed by the directing effects of the existing substituents, the hydroxyl (-OH) and fluoro (-F) groups.

• Hydroxyl Group (-OH): A strong activating group and an ortho, para-director due to its ability to donate electron density to the ring through resonance.[5][6]

• Fluoro Group (-F): A deactivating group due to its strong inductive electron withdrawal, but it is also an ortho, para-director because of resonance donation from its lone pairs.[3][7]

In 3-fluorophenol, both the hydroxyl group at position 1 and the fluoro group at position 3 direct incoming electrophiles to positions 2, 4, and 6.

Caption: Ortho, para-directing effects in 3-fluorophenol.

Given that both substituents reinforce substitution at the 2, 4, and 6 positions, the reaction is expected to yield a mixture of the following isomers:

• 2-(Difluoromethyl)-3-fluorophenol

• 4-(Difluoromethyl)-3-fluorophenol

• 6-(Difluoromethyl)-3-fluorophenol

The stronger activating effect of the hydroxyl group is likely to favor substitution at its ortho and para positions. Therefore, a significant proportion of the desired 2-isomer is anticipated. However, a completely regioselective synthesis of the 2-isomer is not guaranteed by this method, and chromatographic separation of the product mixture will be necessary.

Experimental Protocol

This protocol is adapted from a general procedure for the difluoromethylation of phenols.[3][4]

4.1. Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
3-Fluorophenol	112.10	10.0	1.0
Potassium Carbonate (K₂CO₃)	138.21	15.0	1.5
Sodium Chlorodifluoroacetate	152.46	28.0	2.8
N,N-Dimethylformamide (DMF)	-	-	-
Water (deionized)	-	-	-
Diethyl Ether	-	-	-
Saturated aq. NaCl (brine)	-	-	-
Anhydrous Sodium Sulfate	-	-	-

4.2. Equipment

• 100 mL three-necked round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle with temperature controller

• Nitrogen inlet

• Separatory funnel

• Rotary evaporator

• Standard laboratory glassware

4.3. Procedure

Caption: Step-by-step experimental workflow.

• To a 100 mL three-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen inlet, add 3-fluorophenol (1.12 g, 10.0 mmol) and potassium carbonate (2.07 g, 15.0 mmol).

• Add anhydrous N,N-dimethylformamide (DMF, 30 mL).

• Stir the mixture and bubble nitrogen through the solution for 15-20 minutes to degas.

• Add sodium chlorodifluoroacetate (4.27 g, 28.0 mmol) to the flask.

• Heat the reaction mixture to 110-120 °C with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 2-4 hours).

• Allow the reaction mixture to cool to room temperature.

• Pour the mixture into a separatory funnel containing deionized water (100 mL) and extract with diethyl ether (3 x 50 mL).

• Combine the organic layers and wash with saturated aqueous sodium chloride (brine, 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to separate the isomers and obtain the desired 2-(difluoromethyl)-3-fluorophenol.

4.4. Safety Precautions

• Conduct the reaction in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• 3-Fluorophenol is toxic and corrosive. Handle with care.

• DMF is a potential reproductive toxin. Avoid inhalation and skin contact.

• The reaction generates carbon dioxide, which can cause pressure buildup. Ensure the system is not sealed.

Characterization and Data

The purified product should be characterized by standard analytical techniques to confirm its identity and purity.

• ¹H NMR: Expect a characteristic triplet for the -CF₂H proton with a coupling constant of approximately 55-60 Hz.

• ¹⁹F NMR: A doublet corresponding to the -CF₂H group will be observed.

• ¹³C NMR: The carbon of the -CF₂H group will appear as a triplet.

• Mass Spectrometry: To confirm the molecular weight of the product.

Conclusion

This application note provides a detailed and practical guide for the synthesis of 2-(difluoromethyl)-3-fluorophenol from 3-fluorophenol. While the described protocol, utilizing sodium chlorodifluoroacetate as a difluorocarbene source, is robust and reliable, it is important for the researcher to be aware of the regiochemical implications of the reaction. The inherent directing effects of the substituents on the 3-fluorophenol ring lead to the formation of a mixture of isomers. Consequently, chromatographic purification is an essential step to isolate the target 2-(difluoromethyl)-3-fluorophenol. This methodology offers a valuable pathway for accessing this and related difluoromethylated phenols for applications in drug discovery and materials science.

References

• Hands, A. T., Walters, Z. G., Sorrentino, J. P., & Garg, N. K. (2024). Difluoromethylation of Phenols. Organic Syntheses, 101, 164–180. [Link]

• Hu, J., Zhang, W., & Wang, F. (2012). Selective difluoromethylation and monofluoromethylation reactions.

• Directing Effects. (2024, May 13). ChemTalk. [Link]

• Chad's Prep. (2021, March 8). 18.3 Ortho-Para Directors vs Meta Directors in EAS Reactions | Organic Chemistry [Video]. YouTube. [Link]

• Reusch, W. (2013). Directing Groups in SE Ar.

• Electrophilic aromatic directing groups. In Wikipedia. [Link]

• Ashenhurst, J. (2018, January 29). Ortho-, Para- and Meta- Directors in Electrophilic Aromatic Substitution. Master Organic Chemistry. [Link]

• University of Calgary. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II. KPU Pressbooks. [Link]

• Chad's Prep. EAS Ortho Para & Meta Directors and Activating & Deactivating Groups. [Link]

• The Organic Chemistry Tutor. (2019, January 13). Ortho Para Directing Groups Vs Meta Directing Groups Practice Problem Examples Organic Chemistry [Video]. YouTube. [Link]

• Rezaei, A. (2025, December 18). How to Easily Distinguish Ortho, Meta, and Para Directors in EAS Reactions. DAT Bootcamp. [Link]

• Besset, T., & Poisson, T. (2021). Late-stage difluoromethylation: concepts, developments and perspective. Chemical Society Reviews, 50(12), 7036-7073. [Link]

• Li, X., et al. (2019). Difluoromethylation of Phenols and Thiophenols with the S-(Difluoromethyl)sulfonium Salt: Reaction, Scope, and Mechanistic Study. The Journal of Organic Chemistry, 84(22), 14674–14684. [Link]

• Sperry, J. B., et al. (2012). A Robust Process for an mGluR5 Negative Allosteric Modulator: Difluoromethylation and Sonogashira Coupling on Large Scale. Organic Process Research & Development, 16(11), 1854–1860.

• Zhang, C. (2017). Difluoromethylation of phenols with difluorobromoacetic acid under visible-light photoredox catalysis. ResearchGate. [Link]

• CN104844399B - A kind of method synthesizing 2-fluorophenol compound.

• The Organic Chemistry Tutor. (2023, May 9). Regioselectivity in Aromatic Electrophilic Substitution || ortho/para Ratio [Video]. YouTube. [Link]

• Beaudry, C. M., et al. (2020). Synthesis of Highly Substituted Phenols and Benzenes with Complete Regiochemical Control. Journal of the American Chemical Society, 142(31), 13539–13544.

• Li, H., et al. (2025). General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides. Molecules, 30(7), 1510. [Link]

• Prakash, G. K. S., & Yudin, A. K. (2014). Recent Advances in the Synthetic Application of Difluorocarbene. Chemical Reviews, 114(12), 6114-6151.
• Smith, K., & El-Hiti, G. A. (2006). Regioselective Electrophilic Aromatic Substitution Reactions over Reusable Zeolites. Current Organic Synthesis, 3(4), 423-441.

• Van Vranken, D. (2020, October 8). Chem 51C F20 Lec 3. Regioselectivity in Electrophilic Aromatic Substitution [Video]. YouTube. [Link]

• Domingo, L. R., & Sáez, J. A. (2019). Unveiling the regioselectivity in electrophilic aromatic substitution reactions of deactivated benzenes through molecular electron density theory. New Journal of Chemistry, 43(3), 1424-1433. [Link]

• Smith, K., & El-Hiti, G. A. (2011).

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• 2. CN104276929A - Preparation method of 3-fluorophenol - Google Patents [patents.google.com]
• 3. Directing Effects | ChemTalk [chemistrytalk.org]
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• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. 5.2 Directing Effects of the Substituents on EAS – Organic Chemistry II [kpu.pressbooks.pub]
• 7. EAS Ortho Para & Meta Directors and Activating & Deactivating Groups - Chad's Prep® [chadsprep.com]

Application Notes & Protocols: A Comprehensive Guide to Phenol Difluoromethylation using Sodium Chlorodifluoroacetate

The strategic incorporation of fluorine-containing functional groups has become a cornerstone of modern drug discovery.[1] Among these, the difluoromethyl ether moiety (-OCF₂H) is of particular interest due to its ability to act as a bioisostere for hydroxyl, thiol, and amine groups, thereby modulating key pharmacokinetic properties such as metabolic stability, lipophilicity, and receptor binding affinity.[2][3][4] This guide provides an in-depth exploration of a robust and operationally simple method for the synthesis of aryl difluoromethyl ethers via the difluoromethylation of phenols using sodium chlorodifluoroacetate, a stable, readily available, and cost-effective reagent.[2][5]

Theoretical Framework and Mechanistic Rationale

The difluoromethylation of phenols with sodium chlorodifluoroacetate proceeds through the in-situ generation of difluorocarbene (:CF₂), a highly reactive intermediate. The reaction mechanism can be dissected into three key steps:

• Phenoxide Formation: The phenolic proton is abstracted by a base, typically a carbonate or hydroxide, to generate the corresponding phenoxide nucleophile. This enhances the nucleophilicity of the oxygen atom, priming it for reaction with the electrophilic carbene.

• Difluorocarbene Generation: Upon heating, sodium chlorodifluoroacetate undergoes thermal decarboxylation, releasing carbon dioxide and a chloride ion to generate the singlet difluorocarbene intermediate.[6] This is the rate-determining step of the carbene generation process.

• Nucleophilic Trapping: The electron-rich phenoxide attacks the electrophilic difluorocarbene, forming a new carbon-oxygen bond. Subsequent protonation of the resulting intermediate furnishes the desired aryl difluoromethyl ether.

The stability and controlled generation of difluorocarbene from sodium chlorodifluoroacetate make this method a preferred choice over other difluoromethylating agents that may be gaseous, toxic, or require harsh reaction conditions.[6]

Reaction Mechanism Overview

Caption: Presumed mechanism for the difluoromethylation of phenols.

Experimental Protocols

The following protocols are designed to be self-validating, with detailed steps and explanations to ensure reproducibility and success.

Materials and Reagents

Reagent/Material	Grade	Supplier Recommendation	Notes
Phenol Substrate	≥98% Purity	Standard suppliers	Ensure dryness, especially for moisture-sensitive substrates.
Sodium Chlorodifluoroacetate (ClCF₂CO₂Na)	≥97% Purity	Synquest Labs, etc.	Hygroscopic; store in a desiccator under an inert atmosphere.[7]
Potassium Carbonate (K₂CO₃), anhydrous	Fine powder	Standard suppliers	Finely powdered base increases surface area and reaction rate.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Standard suppliers	Use a dry solvent to prevent quenching of the carbene intermediate.
Deionized Water	High Purity	In-house or purchased	Used in the reaction mixture.
Diethyl Ether (Et₂O) or Hexanes	ACS Grade	Standard suppliers	For extraction.
Saturated Sodium Chloride Solution (Brine)	N/A	Prepared in-house	For aqueous workup.
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	Standard suppliers	For drying the organic phase.

General Procedure for Phenol Difluoromethylation

This procedure is adapted from a well-established protocol and can be scaled as needed.[2]

Experimental Workflow

Sources

• 1. communities.springernature.com [communities.springernature.com]
• 2. orgsyn.org [orgsyn.org]
• 3. alfa-chemistry.com [alfa-chemistry.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 7. synquestlabs.com [synquestlabs.com]

Application Notes and Protocols: Reagents for Introducing Difluoromethyl Groups onto Aromatic Rings

Introduction

The difluoromethyl (CF₂H) group has emerged as a crucial substituent in modern medicinal chemistry and agrochemical design. Its unique electronic properties and ability to act as a bioisostere for hydroxyl, thiol, and amine functionalities make it a powerful tool for modulating the physicochemical and biological properties of organic molecules.[1][2] The introduction of a CF₂H group can enhance metabolic stability, improve membrane permeability, and increase binding affinity to biological targets.[1] This guide provides an in-depth overview of the key reagents and protocols for the introduction of difluoromethyl groups onto aromatic rings, tailored for researchers, scientists, and professionals in drug development.

Electrophilic Difluoromethylation

Electrophilic difluoromethylation reagents are typically employed for the functionalization of electron-rich aromatic and heteroaromatic systems. These reagents formally deliver an electrophilic "CF₂H⁺" equivalent to a nucleophilic aromatic ring.

S-(Difluoromethyl)diarylsulfonium Salts (Umemoto-type Reagents)

Analogs of the well-known Umemoto reagents for trifluoromethylation have been developed for difluoromethylation. These sulfonium salts are effective for the difluoromethylation of a variety of nucleophiles, including electron-rich arenes.

Mechanism of Action: The reaction proceeds via a direct electrophilic attack of the sulfonium salt on the aromatic ring, followed by deprotonation to restore aromaticity. In some cases, particularly with photoredox catalysis, a single-electron transfer (SET) mechanism may be operative, generating a difluoromethyl radical.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]

Strategic Protecting Group Architectures for Regioselective Difluoromethylation of 3-Fluorophenol

Topic: Protecting group strategies for 3-fluorophenol difluoromethylation Content Type: Application Note & Protocol Guide Audience: Senior Synthetic Chemists, Medicinal Chemists, Process Development Scientists.

Executive Summary

3-Fluorophenol presents a unique challenge in fluorination chemistry due to its ambident nucleophilicity . The phenolic oxygen is a hard nucleophile, while the electron-rich aromatic ring (activated by the hydroxyl group) is a soft nucleophile. In the context of difluoromethylation (introduction of a -CF₂H moiety), the reaction outcome is dictated entirely by the protecting group (PG) strategy employed.

• No Protection: Leads exclusively to O-difluoromethylation (formation of aryl difluoromethyl ethers, Ar-OCF₂H), a common bioisostere for methoxy groups.

• Chelating Protection (MOM/SEM): Enables C2-selective difluoromethylation via Directed Ortho Metalation (DoM), leveraging the synergistic inductive effect of the fluorine atom at C3.

• Steric/Electronic Protection (TIPS/Bn): Enables C4/C6-selective difluoromethylation via radical pathways by blocking the oxygen and directing electrophilic radicals to the para/ortho positions.

This guide details the protocols for C-selective functionalization, which requires rigorous protecting group strategies to suppress the thermodynamically favored O-alkylation.

Chemical Logic & Strategy Selection

The selection of a protecting group for 3-fluorophenol is not merely about masking the hydroxyl functionality; it is about programming the regioselectivity of the incoming difluoromethyl group.

The Selectivity Landscape of 3-Fluorophenol

• Position 1 (OH): Primary site of attack for difluorocarbene (:CF₂) reagents (e.g., ClCF₂CO₂Na).

• Position 2 (Ortho to OH, Ortho to F): The "pocket" position. Acidified by the inductive effect of Fluorine (-I) and Oxygen (-I). Ideal for Lithiation-Trapping .

• Position 4/6 (Ortho/Para to OH): Electronically enriched by resonance (+R) from Oxygen. Ideal for Radical Addition or Electrophilic Aromatic Substitution .

Decision Matrix

Target Moiety	Reaction Class	Recommended PG	Mechanism of Action
C2-CF₂H	Anionic (Lithiation)	MOM (Methoxymethyl)	Chelation Control: Coordinates Li⁺; directs deprotonation to C2.
C4/C6-CF₂H	Radical (Minisci)	Benzyl (Bn) or TIPS	Electronic/Steric Control: Blocks O-radical formation; keeps ring electron-rich.
O-CF₂H	Carbene Insertion	None	Nucleophilic Attack: Phenoxide attacks :CF₂.

Visualization: Strategic Pathways

Caption: Divergent synthesis pathways for 3-fluorophenol difluoromethylation dictated by protecting group selection (MOM vs. Benzyl).

Detailed Protocols

Protocol A: C2-Selective Difluoromethylation (The DoM Strategy)

Objective: Install -CF₂H specifically between the OH and F groups. Mechanism: Directed Ortho Metalation (DoM). The MOM group coordinates Lithium, and the C3-Fluorine inductively acidifies the C2 proton, creating a "hotspot" for lithiation.

Reagents Required:

• 3-Fluorophenol

• Chloromethyl methyl ether (MOM-Cl) (Caution: Carcinogen)

• n-Butyllithium (2.5 M in hexanes)

• N,N-Dimethylformamide (DMF)

• Diethylaminosulfur trifluoride (DAST) or Deoxo-Fluor®

• Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

• MOM Protection:

  • Dissolve 3-fluorophenol (1.0 equiv) in DCM at 0°C. Add DIPEA (1.5 equiv).

  • Dropwise add MOM-Cl (1.2 equiv). Stir at RT for 2 hours.

  • Quench with water, extract with DCM, and concentrate. Yield is typically >95%.

  • Checkpoint: Verify formation of the acetal signal (~5.2 ppm) in ¹H NMR.

• Directed Lithiation & Formylation:

  • Dissolve MOM-protected phenol in anhydrous THF under Argon. Cool to -78°C .

  • Add n-BuLi (1.1 equiv) dropwise over 20 mins. The solution may turn yellow.

  • Stir for 1 hour at -78°C. The Lithium species is now locked at C2.

  • Add dry DMF (1.5 equiv) dropwise. Stir for 30 mins at -78°C, then warm to RT.

  • Quench with sat. NH₄Cl.[1][2] Extract and purify the benzaldehyde intermediate.

• Deoxyfluorination (The "Difluoromethylation" Step):

  • Dissolve the aldehyde intermediate in anhydrous DCM at 0°C.

  • Add DAST (2.5 equiv) dropwise. (Note: DAST releases HF; use plasticware if possible or glass with care).

  • Stir at RT overnight.

  • Quench carefully by pouring into sat. NaHCO₃ (gas evolution!).

  • Isolate the MOM-protected 2-difluoromethyl-3-fluorophenol.

• Deprotection:

  • Treat with 6M HCl in THF/Water or TMSBr in DCM to remove the MOM group.

Protocol B: C4/C6-Selective Difluoromethylation (The Radical Strategy)

Objective: Install -CF₂H at the para/ortho positions (sterically accessible). Mechanism: Radical substitution using the Baran Reagent (Zinc difluoromethanesulfinate, DFMS). This method mimics "innate" C-H functionalization.[3]

Reagents Required:

• 3-Fluorophenol

• Benzyl Bromide (BnBr)

• Zinc Difluoromethanesulfinate (DFMS) - [Commercially Available][3]

• tert-Butyl Hydroperoxide (TBHP) (70% aq.)

• Trifluoroacetic acid (TFA)

Step-by-Step Methodology:

• Benzyl Protection:

  • Standard protection: 3-fluorophenol + BnBr + K₂CO₃ in Acetone (Reflux 4h).

  • Why Benzyl? It is robust against the oxidative radical conditions used in the next step (unlike PMB) and does not chelate/interfere (unlike MOM).

• Radical Difluoromethylation:

  • Dissolve Bn-protected phenol (1.0 equiv) in DCM/Water (2.5:1 biphasic mixture).

  • Add DFMS (3.0 equiv).[3]

  • Cool to 0°C and add TBHP (5.0 equiv) dropwise.

  • Stir vigorously at RT for 24 hours. The CF₂H radical is electrophilic and will attack the electron-rich C4 and C6 positions.

  • Note: A mixture of C4 (major) and C6 (minor) isomers is common. Separation by column chromatography is required.

• Deprotection:

  • Hydrogenolysis (H₂, Pd/C) in MeOH to yield the free phenol.

Data Summary & Compatibility Table

Protecting Group	Stability to :CF₂ (Carbene)	Stability to CF₂H• (Radical)	Stability to DAST (Fluorination)	Regioselectivity Outcome
Free Phenol	Unstable (Reacts)	Unstable (Oxidation risk)	N/A	O-Selectivity (Ar-OCF₂H)
MOM (Methoxymethyl)	Stable	Moderate	Stable	C2-Selectivity (via Li)
Benzyl (Bn)	Stable	Excellent	Stable	C4/C6-Selectivity (via Radical)
TBS (Silyl)	Stable	Good	Unstable (Cleaved by F⁻)	N/A (Avoid for fluorination)
Pivaloyl (Piv)	Stable	Good	Stable	Deactivated Ring (Low Yield)

Troubleshooting & Critical Controls

• O- vs C-Alkylation Leakage:

  • Symptom:[1][3][4][5][6][7] Observation of a triplet at ~6.5 ppm (J = 70-75 Hz) in ¹H NMR. This is characteristic of the -OCF₂H group.

  • Cause: Incomplete protection or protecting group fall-off during reaction.

  • Fix: Ensure quantitative protection before attempting C-functionalization. Use base-stable groups (Bn, MOM) if using basic CF₂H reagents.

• Regioisomer Mixtures (Radical Route):

  • Symptom:[1][3][4][5][6][7] Multiple fluorine signals in ¹⁹F NMR.

  • Fix: The 3-fluoro substituent directs ortho/para. The O-Bn directs ortho/para. C4 and C6 are competitively activated. Separation is unavoidable. For strict regiocontrol, Protocol A (DoM) is superior.

• Safety Note on DAST:

  • DAST can explode on heating. Never distill DAST. Perform reactions below 40°C.

References

• Directed Ortho Metalation (DoM)

  • Snieckus, V. (1990). Chemical Reviews. "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Link

• Radical Difluoromethylation (DFMS Reagent)

  • Fujiwara, Y., et al. (2012). Nature. "Practical C–H functionalization of quinolines with boronic acids." (Foundational work on Zinc Sulfinates).[3] Link

  • Note: Specific application to phenols requires protection as detailed in: O'Hara, F., et al. (2013). J. Am. Chem. Soc.[7] "A General Reagent for the Difluoromethylation of Heteroarenes." Link

• O-Difluoromethylation Standards

  • Zafrani, Y., et al. (2017).[8] Journal of Medicinal Chemistry. "Difluoromethyl Bioisosteres: Examining the Lipophilic Hydrogen Bond Donor Concept." Link

• Fluorination Reagents Guide

  • Ni, C., & Hu, J. (2016). Chemical Society Reviews. "Recent advances in the synthetic application of difluorocarbene." Link

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• 5. Toolbox for emerging fluorinated groups [comptes-rendus.academie-sciences.fr]
• 6. Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Direct C–H difluoromethylation of heterocycles via organic photoredox catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Note: Late-Stage Functionalization of Phenols to Aryl Difluoromethyl Ethers

Executive Summary & Scientific Rationale

In modern drug discovery, the difluoromethyl group (

) has emerged as a critical bioisostere for the hydroxyl ( ) and thiol ( ) groups. Unlike the trifluoromethyl group ( ), which is purely lipophilic and electron-withdrawing, the moiety contains a polarized C-H bond capable of acting as a lipophilic hydrogen bond donor .[1]

This dual nature allows medicinal chemists to modulate lipophilicity (LogP) and metabolic stability while retaining key hydrogen-bonding interactions with protein targets. Consequently, the conversion of phenols to aryl difluoromethyl ethers (

) is a high-value transformation.

This guide details the strategic application of late-stage functionalization (LSF) protocols to install this motif. We focus on two primary methodologies: the robust thermal generation of difluorocarbene for stable scaffolds, and the mild, room-temperature activation using difluoromethyl triflate for complex, sensitive intermediates.

Key Physicochemical Properties (The "Why")

• Bioisosterism: The

  group mimics the H-bond donor ability of but with significantly higher lipophilicity ( vs OH).

• Metabolic Stability: Substitution of metabolically labile methoxy (

  ) or hydroxy groups with blocks oxidative metabolism at that site.

• Conformation: The anomeric effect forces the

  group into an orthogonal conformation relative to the aromatic ring, potentially accessing unique binding pockets.

Strategic Reagent Selection

Choosing the correct reagent is the single most important decision in this workflow. The choice depends entirely on the structural complexity and thermal stability of your phenolic substrate.

Feature	Sodium Chlorodifluoroacetate ( )	Difluoromethyl Triflate ( )
Primary Use	Early-stage building blocks; Robust scaffolds.	Late-stage functionalization (LSF) ; Complex natural products.
Mechanism	Thermal decarboxylation to	Base-mediated elimination to
Temperature	High ( )	Ambient ( )
Time	Hours (2–12 h)	Minutes (5–30 min)
Functional Group Tolerance	Moderate (Sensitive to heat/base)	Excellent (Tolerates boronic acids, halides, esters)
Cost/Availability	Low cost; Bulk commodity.	Higher cost; Specialized reagent.

Mechanistic Pathway

Understanding the mechanism is vital for troubleshooting. Both protocols rely on the generation of the electrophilic species difluorocarbene (

). The reaction does not proceed via standard nucleophilic substitution.

The Difluorocarbene Insertion Pathway

Figure 1: Mechanistic pathway for O-difluoromethylation via difluorocarbene insertion. Note that the rate-determining step is often the generation of the carbene.

Experimental Protocols

Protocol A: Mild LSF with Difluoromethyl Triflate

Best for: Complex drug candidates, final-step functionalization, substrates with boronic acids or halides. Source Authority: Adapted from Fier & Hartwig, J. Am. Chem. Soc. (2012) and Science (2013).

Materials

• Substrate: Complex Phenol (1.0 equiv)

• Reagent: Difluoromethyl triflate (

  ) (2.0 equiv)

• Base: Aqueous KOH (6.0 M) or CsOH (for sensitive substrates)

• Solvent: Acetonitrile (MeCN)

• Temperature:

  (Room Temperature)

Step-by-Step Methodology

• Preparation: In a fume hood, dissolve the phenol substrate (0.5 mmol) in MeCN (2.0 mL) in a glass vial equipped with a magnetic stir bar.

• Base Addition: Add 6.0 M aqueous KOH (1.0 mL) in one portion. The mixture will likely become biphasic.

  • Expert Note: The high concentration of KOH is crucial to drive the deprotonation and rapid elimination of triflate to form the carbene.

• Reagent Addition: While stirring vigorously (>800 rpm), add difluoromethyl triflate (

  , 1.0 mmol, 2.0 equiv) via syringe.

  • Caution: The reaction is exothermic. For scales >1g, add dropwise.

• Reaction: Cap the vial and stir at room temperature for 15–30 minutes.

  • Monitoring: Monitor by LC-MS. The reaction is typically complete within minutes.[2]

• Workup: Dilute with water (10 mL) and extract with ethyl acetate (

  mL). Wash combined organics with brine, dry over , and concentrate.

• Purification: Flash column chromatography (Silica gel).

Self-Validation Check:

• If the reaction stalls, check the stirring rate. The biphasic nature requires vigorous mixing to ensure the carbene (generated in the organic/interface) meets the phenoxide (interface/aqueous).

Protocol B: Robust Scale-Up with Sodium Chlorodifluoroacetate

Best for: Early intermediates, gram-scale synthesis, thermally stable scaffolds. Source Authority: Adapted from Garg et al., Org. Synth. (2024) and Hu et al.

Materials

• Substrate: Phenol (1.0 equiv)

• Reagent: Sodium chlorodifluoroacetate (

  ) (2.5 – 3.0 equiv)

• Base:

  (1.5 equiv) or (for faster rates)

• Solvent: DMF or DMF:Water (10:1)

• Temperature:

Step-by-Step Methodology

• Setup: Flame-dry a round-bottom flask. Add Phenol (5.0 mmol),

  (7.5 mmol), and Sodium chlorodifluoroacetate (12.5 mmol).

• Solvent: Add DMF (20 mL) and Water (2 mL).

  • Expert Note: The small amount of water aids in the protonation of the intermediate anion (see Figure 1) and solubility of the base.

• Degassing: Sparge the solution with Nitrogen for 10 minutes. Oxygen can quench the carbene or oxidize the phenoxide.

• Heating: Heat the mixture to

  under atmosphere.

  • Observation: You will observe gas evolution (

    ). This indicates carbene generation.[3][4]

• Duration: Stir for 2–6 hours. Monitor by TLC.[3]

• Workup: Cool to RT. Pour into ice water (100 mL). Extract with Ether or EtOAc.

  • Warning: DMF is difficult to remove. Wash the organic layer with

    (5% aq) solution or water ( ) to remove DMF.

Decision Workflow for Optimization

Use this logic flow to determine the optimal path for your specific molecule.

Figure 2: Strategic decision tree for selecting the optimal difluoromethylation protocol.

Troubleshooting & Expert Tips

• Reaction Stalls (Protocol A): If using

  and conversion is low, check your solvent quality. Acetonitrile must be used; other solvents like THF often fail to support the biphasic kinetics required for this specific reagent.

• O- vs C-Alkylation: Phenols are ambident nucleophiles. While O-alkylation is preferred with hard electrophiles, difluorocarbene is soft. However, under the basic conditions described (Phenoxide formation), O-alkylation is overwhelmingly favored . If C-alkylation is observed (rare), use a bulkier base or lower temperature.

• Proton Source: The final step requires a proton source.[3] In Protocol A, the aqueous base provides this. In Protocol B, the addition of water (10% v/v) is critical. Anhydrous conditions often lead to lower yields because the

  anion is unstable and can revert.

Safety Information

• Difluoromethyl Triflate: While non-ozone depleting, it is a potent alkylating agent. Handle in a fume hood.

• Sodium Chlorodifluoroacetate: Generates

  and potentially trace CO upon decomposition. Ensure reaction vessels are vented (e.g., via a needle to a bubbler) to prevent pressure buildup.

• HF Generation: Fluorinated byproducts can hydrolyze to form HF. Always have calcium gluconate gel available when working with fluorinated reagents.

References

• Zafrani, Y., et al. (2017). "Difluoromethyl Bioisostere: Examining the 'Lipophilic Hydrogen Bond Donor' Concept." Journal of Medicinal Chemistry.

• Fier, P. S., & Hartwig, J. F. (2012). "Synthesis of difluoromethyl ethers with difluoromethyl triflate." Journal of the American Chemical Society.

• Fier, P. S., & Hartwig, J. F. (2013). "Selective C-H fluorination of pyridines and diazines inspired by a classic amination reaction." Science.

• Garg, N. K., et al. (2024).[3] "Difluoromethylation of Phenols." Organic Syntheses.

• Hu, J., et al. (2011).[5] "Nucleophilic Difluoromethylation of Enolizable Ketones and Aldehydes." Chemical Reviews.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 3. orgsyn.org [orgsyn.org]
• 4. Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]

Technical Notes & Optimization

Improving yield in ortho-difluoromethylation of electron-deficient phenols

Here is the comprehensive technical guide for improving yield in the ortho-difluoromethylation of electron-deficient phenols.

Topic: Improving Yield & Selectivity in Electron-Deficient Substrates Ticket ID: F-CH2-ORTHO-001 Status: Resolved (Protocol Optimized)

Diagnostic & Strategy Selection

User Warning: "Difluoromethylation of phenols" is chemically ambiguous. You must distinguish between two distinct outcomes before selecting a protocol.

• Pathway A: O-Difluoromethylation (Formation of Aryl Difluoromethyl Ethers,

  ) [1]

  • Mechanism:[2][3][4][5] Nucleophilic attack of phenoxide on difluorocarbene (:CF₂).

  • Standard Outcome: This is the default reaction for phenols using reagents like

    or .

• Pathway B: Ortho-C-Difluoromethylation (Formation of 2-(Difluoromethyl)phenols,

  )

  • Mechanism:[2][3][4][5] Requires radical alkylation, rearrangement, or stepwise functionalization.

  • Challenge: Direct C-H functionalization of electron-deficient phenols is kinetically unfavorable due to ring deactivation.

Decision Matrix (Graphviz)

Figure 1: Decision matrix for selecting the correct synthetic pathway based on the target regioisomer.

Protocol A: O-Difluoromethylation (The Ether Route)

Target:

Best for: Electron-deficient phenols (e.g., nitrophenols, cyanophenols) where the phenoxide is a weak nucleophile.

The Challenge

Electron-deficient phenols are acidic (

< 8). They form phenoxides easily, but these phenoxides are poor nucleophiles, struggling to trap the electrophilic difluorocarbene (:CF₂) before it hydrolyzes or polymerizes.

Optimized Protocol (High Yield)

Reference Basis: Organic Syntheses 2024, 101, 164-180 [Source 1.7]; J. Org. Chem. 2019 [Source 1.1]

Reagents:

• Substrate: Electron-deficient phenol (1.0 equiv).[6]

• Reagent: Sodium chlorodifluoroacetate (

  ) (2.5 - 3.0 equiv). Note: Use excess to account for carbene hydrolysis.

• Base: Cesium Carbonate (

  ) (1.5 equiv).[5] Crucial: is often too weak/insoluble for difficult substrates.

• Solvent: DMF/Water (9:1 ratio). Water is essential for the protonation step of the intermediate anion.

Step-by-Step:

• Degassing: Charge phenol and base in DMF/H₂O. Sparge with

  for 15 mins. Oxygen inhibits carbene efficiency.

• Slow Addition: Heat to 95–100 °C . Add

  as a solid in 3 portions over 1 hour.

  • Why? Dumping it all at once generates a spike of :CF₂ that dimerizes to tetrafluoroethylene (

    ) rather than reacting with your poor nucleophile.

• Workup: Cool, dilute with water, extract with EtOAc. Wash with 10% LiCl to remove DMF.

Troubleshooting O-Alkylation

Issue	Probable Cause	Corrective Action
Low Conversion (<30%)	Phenoxide is too stable (unreactive).	Switch solvent to NMP (higher T allowed) or use 18-crown-6 additive to "naked" the anion.
Starting Material Recovery	Carbene decomposition > Nucleophilic attack.	Increase reagent to 5.0 equiv . Add reagent via syringe pump (if liquid precursor) or slower solid addition.
Side Product: Formate ( )	Hydrolysis of the group.	Your reaction is too wet or workup was too acidic. Ensure pH > 7 during workup.

Protocol B: Ortho-C-Difluoromethylation (The Ring Route)

Target:

(Ortho-isomer) Best for: Creating bioisosteres of salicylaldehydes.

The Challenge

Direct radical difluoromethylation (using Langlois reagent

) fails on electron-deficient phenols because the radical is electrophilic; it does not want to attack an electron-poor ring.

Optimized Strategy: The "Stepwise" Bypass

Since direct functionalization is low-yielding, use the Formylation-Deoxofluorination sequence. This is the industrial standard for reliability.

Step 1: Ortho-Formylation (Duff Reaction or DoM)

For electron-deficient phenols, the Duff Reaction (Hexamine/TFA) often fails. Use Directed Ortho-Metallation (DoM) .

• Protection: Convert Phenol (

  ) to Carbamate ( ) or MOM ether.

  • Why? These are strong Ortho-Directing Groups (ODGs).

• Lithiation: Treat with

  (1.1 equiv) in THF at -78 °C.

  • Note: Even deactivated rings can be lithiated if the ODG is strong enough.

• Quench: Add dry DMF (Dimethylformamide).

• Deprotection: Acidic hydrolysis yields the Salicylaldehyde derivative .

Step 2: Deoxofluorination

Convert the aldehyde (

) to difluoromethyl ( ).

• Reagent: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor (safer, thermally stable).

• Conditions: DCM, 0 °C to RT, 2-4 hours.

• Yield: Typically >85% for this step.[4][5]

Alternative: Radical Route (Only if DoM is impossible)

If you must use a direct radical approach, you cannot use standard conditions.

• Reagent: Zinc difluoromethanesulfinate

  (Baran’s Reagent).

• Oxidant: t-BuOOH (TBHP).

• Solvent: DCM/Water biphasic system.

• Mechanism: Generates

  .

• Warning: Yields will remain low (30-40%) for electron-deficient substrates due to electronic mismatch.

Mechanism of Failure (Why your yield is low)

Understanding the competition between the desired pathway and side reactions is critical.

Figure 2: The kinetic competition in difluoromethylation. Electron-deficient phenols react slowly, allowing the carbene to decompose via hydrolysis or dimerization.

FAQ & Troubleshooting Guide

Q1: I am using

but getting no reaction on my nitrophenol.

• Diagnosis: Your base is likely too weak to keep the phenol deprotonated in the presence of the acidic byproduct (HCl/HF generation), or the carbene is dying before it finds the phenoxide.

• Fix: Switch to Cesium Carbonate (

  ) . The "Cesium Effect" improves solubility and nucleophilicity in DMF. Increase temperature to 110 °C and add the fluorinating reagent in very slow portions (1 portion every 20 mins).

Q2: Can I use Photoredox catalysis for this?

• Answer: Yes, for O-alkylation.

• Protocol: Use fac-Ir(ppy)₃ (1 mol%) with Difluorobromoacetic acid (

  ).

• Reference: Org. Lett. 2017, 19, 10, 2758–2761 [Source 1.1].[7]

• Benefit: Works at room temperature, avoiding the thermal decomposition of sensitive substrates.

Q3: How do I separate the product from the starting material? They have the same Rf.

• Tip: The

  group is a "lipophilic hydrogen bond donor."[8] It often changes the polarity slightly less than a methyl group.

• Technique: If silica fails, use Acetylation . React the crude mixture with

  /Pyridine. The unreacted phenol will convert to the acetate (very different Rf), while the (ether) remains untouched. Separate, then hydrolysis of acetate is not needed (it's a waste product).

Q4: Why not use

(Freon-22) gas?

• Safety/Compliance: It is an ozone-depleting substance and regulated.

• Chemistry: It requires very strong base (KOH/NaOH) and phase transfer catalysts. Electron-deficient phenols often hydrolyze or decompose under these harsh conditions. The solid reagent (

  ) is milder and pH-neutral during the initial addition.

References

• Visible-Light Photoredox Difluoromethylation of Phenols and Thiophenols with Commercially Available Difluorobromoacetic Acid. Organic Letters, 2017.[7][9] [7]

• Difluoromethylation of Phenols (Organic Syntheses Protocol). Organic Syntheses, 2024, 101, 164-180.[5]

• Chlorodifluoromethyl phenyl sulfone: a novel non-ozone-depleting substance-based difluorocarbene reagent. Chemical Communications, 2019.

• Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis. Angewandte Chemie, 2019.[9]

• Direct C-H difluoromethylation of heterocycles via organic photoredox catalysis. Nature Communications, 2020.

Sources

• 1. sioc.ac.cn [sioc.ac.cn]
• 2. orbi.uliege.be [orbi.uliege.be]
• 3. Synthesis of Tri- and Difluoromethoxylated Compounds by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. orgsyn.org [orgsyn.org]
• 6. BJOC - Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane [beilstein-journals.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. State of knowledge in photoredox-catalysed direct difluoromethylation - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 9. semanticscholar.org [semanticscholar.org]

Minimizing over-fluorination side products in CF2H synthesis

Technical Support Center: Precision Control in Difluoromethyl (

) Synthesis

Current Status: Online Operator: Senior Application Scientist Ticket ID: CF2H-SELECTIVITY-001 Subject: Minimizing Over-Fluorination & Side Products in

Installation

Executive Summary

The difluoromethyl group (

) is a critical bioisostere for hydroxyl ( ) and thiol ( ) groups, offering lipophilicity modulation while retaining hydrogen-bond donor capability.[1][2] However, its synthesis is plagued by a "Goldilocks" problem: reagents are often too aggressive (leading to elimination or over-fluorination to species) or insufficiently reactive.

This guide addresses the three primary synthetic vectors for

installation, focusing on troubleshooting selectivity issues and minimizing side products .

Module 1: Deoxofluorination of Aldehydes

Context: Converting

. Primary Failure Mode: Elimination to vinyl fluorides ( ) or degradation of acid-sensitive substrates.

Technical Analysis

The classic reagent, DAST (Diethylaminosulfur trifluoride), releases

in situ. In substrates with -protons, this acidic environment promotes E1 or E2 elimination, yielding vinyl fluorides instead of the desired gem-difluoride.

Protocol: The PyFluor Alternative

To minimize elimination, replace DAST with PyFluor (2-pyridinesulfonyl fluoride) . PyFluor is thermally stable and requires an exogenous base, allowing you to "buffer" the reaction pH and shut down the elimination pathway.

Step-by-Step Optimization:

• Reagent Choice: Use PyFluor + DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).

• Stoichiometry: 1.0 equiv Substrate : 1.2 equiv PyFluor : 2.0 equiv DBU.

• Solvent: Toluene (non-polar solvents suppress ionic elimination pathways better than DCM).

• Temperature: Run at

  . Unlike DAST, PyFluor does not require cryogenic cooling ( ).

Data Comparison: Elimination Side Products | Substrate Type | Reagent System | Yield (

) | Side Product (Vinyl Fluoride) | | :--- | :--- | :--- | :--- | | 3-Phenylpropanal | DAST / DCM | 45% | 35% (Major impurity) | | 3-Phenylpropanal | PyFluor / DBU / PhMe | 88% | < 5% | | Cinnamaldehyde | DAST / DCM | 30% | Decomposition | | Cinnamaldehyde | XtalFluor-E / HF-TEA | 75% | 10% |

Critical Mechanism Note: PyFluor operates via a sulfonate intermediate that is less prone to spontaneous ionization than the aminosulfur intermediates of DAST, thereby reducing the carbocation character that leads to elimination [1].

Module 2: Benzylic C-H Fluorination

Context: Converting

directly. Primary Failure Mode: Over-fluorination to trifluoromethyl ( ) or stopping at monofluoromethyl ( ).

The Solution: Electrochemical Potential Control

Chemical oxidants (like Selectfluor with persulfates) are difficult to throttle. Electrochemical fluorination (electrocatalysis) allows precise control over the oxidation potential (

), enabling you to stop at the difluoro stage.

Workflow Visualization (DOT):

Caption: Electrochemical gating mechanism. By tuning the anode potential, the reaction energy barrier for the third fluorination (to CF3) is rendered inaccessible, locking the product at the CF2H stage.

Troubleshooting Protocol

If you observe

contamination:

• Switch to Electrocatalysis: Use a setup with a Reticulated Vitreous Carbon (RVC) anode.

• Mediator Selection: Employ a redox mediator like TEMPO or Quinuclidine which facilitates Hydrogen Atom Transfer (HAT) but is selective for specific Bond Dissociation Energies (BDEs).

• Voltage Limit: Run Constant Potential Electrolysis (CPE) rather than Constant Current. Set potential approx 0.2V below the oxidation potential of the

  product (determined via Cyclic Voltammetry) [2].

Module 3: Radical Difluoromethylation

Context: Adding a

radical to a heterocycle (Minisci-type reaction). Primary Failure Mode: Hydrodefluorination (formation of or ) and Oligomerization.

Root Cause Analysis

The

radical is less electrophilic than . It is prone to:

• H-abstraction: Stealing a Hydrogen from the solvent instead of reacting with the substrate.

• Dimerization: Reacting with itself to form

  .

Corrective Actions

1. Reagent: Zinc Sulfinate (Baran’s Reagent) Use

rather than gaseous . The solid reagent provides a slow, controlled release of radicals.

2. Solvent System is Critical Do not use pure DMSO. Use a biphasic system (DCM/Water) or Trifluorotoluene.

• Why? Water creates a high interfacial tension that encapsulates the radical generation, favoring reaction with the substrate (which is in the organic phase) over solvent H-abstraction [3].

3. Acid Additives Add TFA (Trifluoroacetic acid) or

. This protonates the basic heterocycle, making it more electron-deficient and receptive to the nucleophilic character of the radical (polarity matching).

FAQ: Troubleshooting Specific Scenarios

Q: I am using DAST on a cyclopropyl aldehyde and the ring is opening. Why? A: DAST generates

, which is highly acidic. Cyclopropyl rings are acid-sensitive. Fix: Switch to XtalFluor-E with TEA-3HF as the promoter. This combination is far less acidic and milder, preserving strained ring systems [4].

Q: In my radical reaction, I see significant "dimer" formation (

). A: Your radical concentration is too high. You are reaching the "radical-radical coupling" regime. Fix:

• Decrease the rate of oxidant addition (if using photoredox/peroxides).

• Dilute the reaction mixture (0.05 M instead of 0.2 M).

Q: Can I use selectfluor to convert a methyl group to a difluoromethyl group without electrochemistry? A: It is difficult. Chemical oxidants (like persulfate) lack the "governor" to stop at

. You will get a mixture of mono-, di-, and tri-fluoro products. If electrochemistry is unavailable, consider a stepwise approach : Brominate twice ( ) then perform halogen exchange (Halex) using or .

References

• Nielsen, M. K., Ugaz, C. R., Li, W., & Doyle, A. G. (2015).[3] PyFluor: A Low-Cost, Stable, and Selective Deoxyfluorination Reagent.[3][4] Journal of the American Chemical Society.[5]

• Hickey, D. P., et al. (2023). Electrochemical C-H Fluorination Selectivity. Journal of Organic Chemistry.

• Fujiwara, Y., et al. (2012). Practical and innate carbon-hydrogen functionalization of heterocycles. Nature.

• Beaulieu, F., et al. (2009).[3] Aminodifluorosulfinium Tetrafluoroborate Salts as Stable and Scalable Deoxofluorinating Reagents.[3] Organic Letters.

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. sioc.cas.cn [sioc.cas.cn]
• 3. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. scispace.com [scispace.com]

Technical Support Center: Radical Difluoromethylation Troubleshooting

Status: Online | Specialist: Senior Application Scientist | Ticket: #CF2H-Radical-Failures

Executive Summary: The Nature of the Beast

Welcome to the technical support center. If you are here, your difluoromethylation reaction likely yielded returned starting material, a complex mixture of regioisomers, or a "tar" of polymerized byproducts.

The Core Diagnosis: Most failures in radical difluoromethylation stem from a fundamental misunderstanding of the polarity match . Unlike the electrophilic trifluoromethyl radical (

), the difluoromethyl radical ( ) is nucleophilic .

• Consequence: It reacts sluggishly with electron-rich arenes (anisoles, furans) but reacts rapidly with electron-deficient heterocycles (pyridines, quinolines) at their most positive positions.

This guide moves beyond generic advice to address the specific mechanistic bottlenecks of Zinc Difluoromethanesulfinate (DFMS) and photoredox-mediated protocols.

Part 1: Diagnostic Decision Tree

Before altering conditions, locate your failure mode on the logic map below.

Figure 1: Diagnostic logic flow for identifying the root cause of reaction failure.

Part 2: The "No Reaction" Scenario (0% Conversion)

Symptom: You recover >90% starting material.[1] The reaction mixture often looks pale or unchanged.

Q1: Is your radical source "dead" on arrival?

The Issue: Zinc Difluoromethanesulfinate (DFMS) is hygroscopic. If it has absorbed water, the stoichiometry is off, and the radical generation is retarded.

• The Test: Check the physical state of the DFMS. It should be a free-flowing white powder. If it is clumpy or sticky, it has hydrolyzed.

• The Fix: Increase loading to 3.0–4.0 equivalents to account for the "dead" weight of water/zinc salts, or purchase a fresh batch.

Q2: Are you using the wrong oxidant for the mechanism?

The Issue: The generation of

from sulfinates requires a Single Electron Transfer (SET) oxidation.

• Common Culprit: Old tert-butyl hydroperoxide (TBHP). TBHP in decane/water degrades over time. If the titer is low, you generate no radicals.

• The Fix: Use fresh 70% TBHP (aqueous). Alternatively, switch to Sodium Persulfate (

  ) , which is a stronger, more reliable oxidant for stubborn substrates.

Q3: Is your substrate "invisible" to the radical?

The Issue: As noted in the summary,

is nucleophilic. It seeks electron-deficient holes.

• Scenario: You are trying to functionalize an electron-rich indole or anisole. The nucleophilic radical and the electron-rich ring repel each other (polarity mismatch).

• The Fix: You must lower the LUMO of your substrate.

  • Protonation: Add 1.0–2.0 equiv of Trifluoroacetic Acid (TFA) . This protonates basic nitrogens (pyridines/quinolines), making the ring highly electrophilic and attractive to the

    radical.

  • Alternative Route: For electron-rich arenes, direct radical difluoromethylation often fails. Switch to a Chlorodifluoromethylation strategy (using

    ) followed by reductive dechlorination.

Part 3: The "Messy" Reaction (Side Products)

Symptom: NMR shows a forest of peaks. You see defluorinated byproducts or polymerization.

Q4: Why am I seeing hydrodefluorination ( or )?

The Issue: The radical added to the ring, but instead of restoring aromaticity via oxidation, the intermediate underwent H-atom abstraction or disproportionation.

• The Cause: Often caused by high temperatures or insufficient oxidant concentration to drive the final oxidative rearomatization step.

• The Fix:

  • Ensure excess oxidant (3-5 equiv).

  • Cool it down: Run the reaction at 0°C or Room Temperature instead of 50°C.

  • Biphasic Solvent: Use a DCM/Water (2.5:1) system.[2][3][4][5][6][7] The water phase solubilizes the zinc salts and oxidant, while the organic phase protects the radical intermediate.

Q5: Why is the regioselectivity poor?

The Issue: Minisci-type reactions generally follow "innate" selectivity based on electron density.

• The Rule:

  attacks the positions ortho/para to the electron-withdrawing group (e.g., C2 and C4 of pyridine).

• The Fix:

  • To enhance C2 selectivity: Use the TFA additive method (protonated nitrogen directs to C2).

  • To block C2: Install a transient blocking group (e.g., Halogen or removable silyl group) if you need to target C4.

Part 4: Validated Protocols

Do not deviate from these baselines without a specific hypothesis.

Protocol A: The "Baran" Standard (Innate Functionalization)

Best for: Heterocycles (Pyridines, Pyrimidines, Quinolines).

• Setup: To a vial, add Heterocycle (1.0 equiv) and DFMS (Zinc Difluoromethanesulfinate) (3.0 equiv).

• Solvent: Add DCM (Dichloromethane) and Water in a 2.5:1 ratio (0.1 M concentration relative to substrate). Note: The biphasic system is critical for salt solubility.

• Additive: Add TFA (1.0 equiv) if the substrate has a basic nitrogen.

• Initiation: Add TBHP (70% aq., 5.0 equiv) dropwise at 0°C.

• Reaction: Stir vigorously (emulsion is good) at Room Temperature for 12–24 hours.

• Workup: Quench with sat.

  (removes TFA). Extract with DCM.

• Purification: Silica gel chromatography. Note:

  products are often slightly less polar than the starting material.

Protocol B: Photoredox (Visible Light)

Best for: Sensitive substrates that cannot tolerate TBHP/Peroxides.

• Catalyst:

  (1.0 mol%).

• Reagent: Difluoromethyl sulfone (

  or similar) (2.0 equiv).

• Solvent: Degassed DMSO or MeCN.

• Light: Blue LED (450 nm).

• Mechanism: Oxidative quenching cycle generates

  .

Part 5: Mechanistic Visualization

Understanding the "Why" behind the "How."

Figure 2: Mechanistic pathway highlighting the critical oxidative steps and potential side-reaction off-ramps.

References

• Fujiwara, Y., et al. (2012).[6] "Practical and innate carbon–hydrogen functionalization of heterocycles." Nature, 492, 95–99.[6] Link

  • The foundational paper establishing the Zinc Sulfin

• O’Hara, F., et al. (2013). "Radical-Based Regioselective C–H Functionalization of Electron-Deficient Heteroarenes." Journal of the American Chemical Society, 135(32), 12122–12134. Link

  • Definitive guide on regioselectivity and the role of TFA additives.

• Rong, J., Ni, C., & Hu, J. (2017).[6] "Metal-Catalyzed Direct Difluoromethylation Reactions." Asian Journal of Organic Chemistry, 6(2), 139–152.[6] Link

  • Comprehensive review of reagents and transition-metal c

• Nagib, D. A., & MacMillan, D. W. (2011). "Trifluoromethylation of arenes and heteroarenes by means of photoredox catalysis." Nature, 480, 224–228. Link

  • While focused on CF3, this establishes the photoredox mechanisms relevant to CF2H.

Sources

• 1. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 2. researchgate.net [researchgate.net]
• 3. Photocatalytic Difluoromethylation Reactions of Aromatic Compounds and Aliphatic Multiple C–C Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Late-stage difluoromethylation: concepts, developments and perspective - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D1CS00360G [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Baran difluoromethylation reagent - Enamine [enamine.net]
• 7. Practical and innate C–H functionalization of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]

DifluoroTech Support Center: Reaction Temperature Optimization

Ticket ID: #CF2-TEMP-OPT Status: Open Assigned Specialist: Senior Application Scientist

Core Directive: The Kinetic Balance of :CF2

Welcome to the DifluoroTech Support Center. You are likely here because your difluorocarbene reaction is suffering from one of two extremes: inertness (no carbene generated) or oligomerization (carbene generated too fast).

The critical parameter in difluorocarbene chemistry is not just "temperature" but the rate of carbene generation (

) relative to the rate of trapping ( ) .

• If

  : The free carbene concentration spikes, leading to dimerization (tetrafluoroethylene formation) or polymerization.

• If

  : The reaction is agonizingly slow, or the precursor decomposes via non-carbene pathways (e.g., hydrolysis).

Temperature is your throttle. This guide helps you find the "Goldilocks Zone" for your specific reagent system.

Reagent-Specific Temperature Profiles (Knowledge Base)

Different precursors release :CF2 at vastly different activation energies. Consult this table before heating your reaction.

Reagent	Common Name	Activation Mode	Optimal Temp Range ( C)	Kinetic Profile
ClCF₂CO₂Na	SCDA / Sodium Chlorodifluoroacetate	Thermal Decarboxylation	95°C – 180°C	Threshold-Based. Requires high heat to overcome the decarboxylation barrier. Note: Modern protocols use 95°C with K₂CO₃ for thiols/phenols.
FSO₂CF₂CO₂SiMe₃	TFDA / Chen's Reagent	Thermal or F⁻ initiated	60°C – 120°C	Tunable. Can be run at reflux (toluene/diglyme) or triggered by catalytic F⁻ at lower temps.
TMSCF₃	Ruppert-Prakash Reagent	Lewis Base (NaI or TBAT)	-50°C – 65°C	Initiator-Dependent. • TBAT: Fast burst (often -50°C to RT). • NaI: Slow, sustained release (65°C). Best for difficult substrates.
PhSO₂CF₂Cl	Chlorodifluoromethyl phenyl sulfone	Base (KOH/NaOH)	0°C – 50°C	Base-Mediated. Reaction is often exothermic; cooling required initially to prevent runaway.
ClCF₂H	Freon-22	Base (aq. NaOH)	50°C – 70°C	Phase-Transfer. Temperature controls the solubility and phase transfer rate.

Visualizing the Reaction Landscape

The following diagram illustrates the decision logic for temperature optimization based on substrate sensitivity and reagent choice.

Caption: Decision tree for matching substrate reactivity with reagent activation temperature to avoid dimerization.

Troubleshooting Guide (FAQ)

Symptom: "I see my starting material, but the reagent is gone."

Diagnosis: The carbene was generated but didn't react with your substrate. It likely dimerized to tetrafluoroethylene (TFE) or reacted with water.

• Root Cause 1: Temperature too high. You generated :CF2 faster than the substrate could trap it.

• Root Cause 2: Wet Solvent. :CF2 reacts with water to form HCF₂OH (which decomposes to CO and HF) or HCF₂- species.

• Corrective Action:

  • Lower the temperature by 20°C.

  • Implement a slow addition protocol (add the reagent via syringe pump over 2-4 hours) to keep the instantaneous concentration of :CF2 low.

  • Add 4Å molecular sieves to the reaction vessel.

Symptom: "The reaction stalls at 50% conversion."

Diagnosis: Reagent decomposition or "Autoinhibition."

• Context: Common with TMSCF₃ when using TBAT or CsF. The byproduct (fluorosilanes) can inhibit further fluoride transfer.

• Corrective Action:

  • Switch to the NaI (Sodium Iodide) protocol at 65°C. This mechanism is auto-accelerating rather than inhibiting [1].

  • Increase the reagent equivalents (standard is 2.0–3.0 equiv).

Symptom: "I'm getting protonation (R-CF₂H) instead of cyclopropanation."

Diagnosis: Proton source contamination.

• Mechanism: The intermediate carbanion or the carbene itself is intercepting a proton.

• Corrective Action:

  • Check the pKa of your substrate. If you have an acidic proton (OH, NH), you will get insertion/protonation.

  • If the substrate is aprotic, your solvent is wet. Dry THF/Diglyme over Na/Benzophenone or activated alumina.

Standard Operating Protocols (SOPs)

Protocol A: High-Temperature Insertion with TFDA (For Unactivated Alkenes)

Best for difficult substrates requiring high energy activation.

• Setup: Flame-dry a two-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar.

• Charge: Add substrate (1.0 mmol) and NaF (0.1 mmol, 10 mol% - acts as initiator/buffer) in dry Diglyme (2 mL).

• Heat: Heat the mixture to 110°C .

• Addition: Add TFDA (2.0–3.0 mmol) dropwise via syringe over 30 minutes.

  • Why? Dropwise addition prevents the "concentration spike" of carbene.

• Cook: Stir at 110°C for 2–4 hours. Monitor by 19F NMR (look for disappearance of TFDA signal ~ -72 ppm).

• Workup: Cool to RT. Dilute with ether, wash with water (to remove Diglyme), dry over MgSO₄.

Protocol B: Mild Generation with TMSCF₃ (The "Hu" Protocol)

Best for general use and sensitive substrates.

• Setup: Sealed tube or screw-cap vial (pressure safe).

• Charge: Substrate (1.0 mmol), NaI (0.2 mmol, 20 mol%), and THF (3 mL).

• Reagent: Add TMSCF₃ (2.0 mmol) in one portion.

• Heat: Heat to 65°C for 4–8 hours.

  • Note: The reaction mixture will turn yellow/brown (iodine liberation).

• Mechanism Check: This reaction relies on the reversible formation of [CF3-I-CF3]- species and is less prone to moisture quenching than TBAT methods [2].

References

• Difluorocarbene Generation from TMSCF3: Kinetics and Mechanism of NaI-Mediated and Si-Induced Anionic Chain Reactions. Source: Journal of the American Chemical Society (2020).[1] URL:[Link][1]

• Trimethylsilyl Fluorosulfonyldifluoroacetate (TFDA): A New, Highly Efficient Difluorocarbene Reagent. Source: Journal of Fluorine Chemistry (2004) - Dolbier, W. R. et al. URL:[Link]

• S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacetate. Source: Organic Letters (2013). URL:[Link]

Sources

• 1. Difluorocarbene Generation from TMSCF3: Kinetics and Mechanism of NaI-Mediated and Si-Induced Anionic Chain Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Controlling Regioselectivity in 3-Fluorophenol Functionalization

Welcome to the Technical Support Center for the regioselective functionalization of 3-fluorophenol. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of introducing new functionalities to this versatile building block. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges you may encounter in your experiments. Our aim is to provide not just protocols, but the underlying scientific rationale to empower you to make informed decisions in your synthetic strategies.

Understanding the Challenge: The Interplay of Directing Groups in 3-Fluorophenol

The core challenge in the functionalization of 3-fluorophenol lies in the competing electronic effects of its two substituents: the strongly activating, ortho, para-directing hydroxyl group (-OH) and the deactivating, yet also ortho, para-directing fluorine atom (-F).[1][2] This unique arrangement can lead to a mixture of regioisomers, complicating purification and reducing the yield of the desired product. This guide will help you navigate these challenges to achieve predictable and high-yielding transformations.

Frequently Asked Questions (FAQs)

Q1: What are the primary positions of electrophilic attack on 3-fluorophenol and why?

In electrophilic aromatic substitution (EAS) of 3-fluorophenol, the incoming electrophile will primarily be directed to the positions ortho and para to the powerful activating hydroxyl group.[1] This gives rise to three potential positions for substitution: C2, C4, and C6.

• C4 (para to -OH and meta to -F): This position is electronically activated by the hydroxyl group and is often sterically most accessible.

• C6 (ortho to -OH and meta to -F): This is another electronically activated position due to the hydroxyl group.

• C2 (ortho to -OH and ortho to -F): This position is also activated by the hydroxyl group, but the proximity of the electronegative fluorine atom can exert a deactivating inductive effect.

The fluorine atom, while a deactivator, also directs ortho and para. However, its influence is generally weaker than the activating effect of the hydroxyl group. Therefore, the positions activated by the hydroxyl group are the most likely sites of reaction.

Q2: How does the fluorine atom influence the reactivity of the aromatic ring in 3-fluorophenol?

The fluorine atom in 3-fluorophenol exhibits a dual electronic effect:

• Inductive Effect (-I): As the most electronegative element, fluorine strongly withdraws electron density from the aromatic ring through the sigma bond, deactivating the ring towards electrophilic attack.

• Resonance Effect (+M): The lone pairs on the fluorine atom can be donated to the aromatic ring through resonance, which directs incoming electrophiles to the ortho and para positions.

While the inductive withdrawal is strong, the resonance effect, although weaker than that of the hydroxyl group, still plays a role in directing the substitution. The overall effect is that fluorine is a deactivating but ortho, para-directing group.

Q3: Can I achieve substitution meta to the hydroxyl group?

Direct electrophilic substitution meta to the hydroxyl group (at the C5 position) is generally not favored due to the strong ortho, para-directing nature of the -OH group.[3] Achieving meta-functionalization typically requires more advanced strategies, such as using directing groups that can override the natural reactivity of the phenol.[3]

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Nitration leading to a mixture of isomers.

Background: Nitration of 3-fluorophenol can yield a mixture of 2-nitro-, 4-nitro-, and 6-nitro-3-fluorophenol. Controlling the ratio of these isomers is a common challenge.

Troubleshooting Steps:

• Reaction Temperature:

  • Observation: Higher temperatures often lead to a decrease in selectivity.

  • Scientific Rationale: At lower temperatures, the reaction is under kinetic control, favoring the formation of the most rapidly formed product. The transition states leading to different isomers have different activation energies, and lower temperatures will amplify these differences.

  • Recommendation: Perform the nitration at a low temperature (e.g., 0 °C to -10 °C) to enhance the formation of the kinetically favored isomer.

• Choice of Nitrating Agent:

  • Observation: Harsh nitrating agents like a mixture of concentrated nitric and sulfuric acids can lead to over-nitration and reduced selectivity.

  • Scientific Rationale: Milder nitrating agents are more selective and less likely to overcome the subtle energy differences between the possible substitution sites.

  • Recommendation: Employ milder nitrating agents such as dilute nitric acid or cerium(IV) ammonium nitrate (CAN) to improve regioselectivity.[4]

• Solvent Effects:

  • Observation: The polarity of the solvent can influence the isomer distribution.

  • Scientific Rationale: The solvent can stabilize the transition states leading to different regioisomers to varying extents.

  • Recommendation: Screen a range of solvents with different polarities. For instance, a non-polar solvent might favor the less polar para isomer.

Protocol for Regioselective ortho-Nitration:

A method for regioselective ortho-nitration of phenols using cerium (IV) ammonium nitrate (CAN) has been reported, which can be adapted for 3-fluorophenol.

Step	Procedure	Notes
1	Dissolve 3-fluorophenol in a suitable solvent such as acetonitrile.	---
2	Add sodium bicarbonate (NaHCO₃) to the solution.	The base can influence the electronic properties of the phenol.
3	Cool the mixture to room temperature.	---
4	Slowly add a solution of CAN in the same solvent.	Monitor the reaction progress by TLC.
5	Upon completion, quench the reaction with water and extract the product.	---
6	Purify the product by column chromatography.	This will separate any minor isomers formed.

Issue 2: Low yield in Friedel-Crafts Acylation due to deactivation and side reactions.

Background: Friedel-Crafts acylation of phenols can be challenging. The Lewis acid catalyst (e.g., AlCl₃) can complex with the hydroxyl group, deactivating the ring.[5] Furthermore, the fluorine atom's deactivating inductive effect can further hinder the reaction.

Troubleshooting Workflow:

Caption: Workflow for overcoming low yields in Friedel-Crafts acylation of 3-fluorophenol.

Troubleshooting Steps:

• Protect the Hydroxyl Group:

  • Scientific Rationale: Protecting the hydroxyl group as an ether or an ester prevents its complexation with the Lewis acid catalyst.[6][7][8] This keeps the ring activated for electrophilic substitution.

  • Recommendation: Convert the hydroxyl group to a methyl ether or an acetate ester before performing the Friedel-Crafts acylation.

• Choice of Lewis Acid:

  • Observation: Strong Lewis acids can sometimes lead to side reactions.

  • Scientific Rationale: The choice of Lewis acid can influence the reactivity of the acylating agent and the stability of the intermediates.

  • Recommendation: Screen different Lewis acids, such as AlCl₃, FeCl₃, or ZnCl₂, to find the optimal catalyst for your specific substrate and acylating agent.

• Reaction Temperature:

  • Observation: The reaction may be sluggish at low temperatures.

  • Scientific Rationale: Friedel-Crafts reactions often require thermal energy to proceed at a reasonable rate, especially with deactivated substrates.

  • Recommendation: While starting at a low temperature to control the initial exothermic reaction is advisable, you may need to gradually warm the reaction to room temperature or slightly above to drive it to completion.

Experimental Protocol: Protection-Acylation-Deprotection Strategy

Part A: Protection of the Hydroxyl Group (Methylation)

Step	Procedure	Notes
1	To a solution of 3-fluorophenol in a suitable solvent (e.g., acetone), add potassium carbonate (K₂CO₃).	K₂CO₃ acts as the base.
2	Add dimethyl sulfate ((CH₃)₂SO₄) dropwise.	This is the methylating agent. Handle with extreme care as it is toxic.
3	Reflux the reaction mixture until the starting material is consumed (monitor by TLC).	---
4	Cool the reaction, filter off the solid, and remove the solvent under reduced pressure.	---
5	Purify the resulting 3-fluoroanisole by distillation or chromatography.	---

Part B: Friedel-Crafts Acylation of 3-Fluoroanisole

Step	Procedure	Notes
1	In a flame-dried flask under an inert atmosphere, suspend anhydrous aluminum chloride (AlCl₃) in a dry solvent like dichloromethane (DCM).	---
2	Cool the suspension in an ice bath.	The reaction is exothermic.
3	Slowly add the acyl chloride to the suspension.	---
4	Add a solution of 3-fluoroanisole in DCM dropwise.	Maintain the low temperature during addition.
5	Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).	---
6	Carefully quench the reaction by pouring it onto a mixture of ice and concentrated HCl.	---
7	Extract the product with DCM, wash, dry, and purify by chromatography.	---

Part C: Deprotection of the Acylated Product

Step	Procedure	Notes
1	Dissolve the acylated 3-fluoroanisole derivative in a suitable solvent like DCM.	---
2	Cool the solution in an ice bath.	---
3	Add a strong Lewis acid such as boron tribromide (BBr₃) dropwise.	BBr₃ is a common reagent for cleaving methyl ethers.
4	Stir the reaction at low temperature and then allow it to warm to room temperature.	Monitor by TLC.
5	Quench the reaction carefully with water or methanol.	---
6	Extract the product, wash, dry, and purify.	This will yield the acylated 3-fluorophenol.

Issue 3: Difficulty in controlling regioselectivity during halogenation.

Background: Halogenation of 3-fluorophenol can lead to a mixture of mono-, di-, and even tri-halogenated products, with substitution occurring at the C2, C4, and C6 positions.

Directing Influences in Halogenation:

Caption: Directing influences in the electrophilic halogenation of 3-fluorophenol.

Troubleshooting Steps:

• Choice of Halogenating Agent and Stoichiometry:

  • Observation: Using elemental bromine or chlorine can lead to over-halogenation.

  • Scientific Rationale: These are highly reactive halogenating agents. Using a controlled amount of a milder reagent allows for more selective mono-halogenation.

  • Recommendation: Use one equivalent of a milder halogenating agent like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) for mono-halogenation.

• Solvent and Temperature Control:

  • Observation: Reaction conditions can significantly impact the product distribution.

  • Scientific Rationale: As with nitration, solvent polarity and temperature affect the relative rates of reaction at different positions.

  • Recommendation: Perform the reaction in a less polar solvent and at a lower temperature to favor the formation of the para-isomer, which is often sterically less hindered.

• Use of a Directing Group:

  • Scientific Rationale: In cases where high regioselectivity is crucial, a temporary directing group can be installed to force the halogenation to a specific position.[9]

  • Recommendation: For exclusive ortho-halogenation, consider strategies that utilize a directing group capable of coordinating with the halogenating agent and delivering it to the adjacent position.

Summary of Key Regioselective Strategies

Reaction Type	Challenge	Recommended Strategy	Key Considerations
Nitration	Mixture of isomers	Use mild nitrating agents (e.g., dilute HNO₃, CAN); Low temperature	Avoid strong acid mixtures that can lead to oxidation and poor selectivity.
Halogenation	Over-halogenation and isomer mixtures	Use N-halosuccinimides (NBS, NCS); Control stoichiometry and temperature	Consider protecting the hydroxyl group to moderate reactivity.
Friedel-Crafts Acylation	Deactivation by catalyst complexation	Protect the hydroxyl group (e.g., as a methyl ether)	Requires a multi-step sequence of protection, acylation, and deprotection.

By understanding the electronic interplay of the hydroxyl and fluorine substituents and by carefully controlling reaction conditions, researchers can effectively navigate the challenges of regioselective functionalization of 3-fluorophenol. This technical guide provides a starting point for troubleshooting and optimizing your synthetic routes. For further in-depth understanding, consulting the primary literature is always recommended.

References

• BYJU'S. (n.d.). Electrophilic Substitution Reactions of Phenols. Retrieved from [Link]

• Hunt, I. (n.d.). Electrophilic Aromatic Substitution Reactions of Phenols. University of Calgary. Retrieved from [Link]

• Chemistry Steps. (2024, January 10). Reactions of Phenols. Retrieved from [Link]

• LibreTexts Chemistry. (2023, January 22). Electrophilic Substitution of the Phenol Aromatic Ring. Retrieved from [Link]

• Anonymous. (2020, February 15). Aromatic Electrophilic substitution. Retrieved from [Link]

• Arnold, F. H., et al. (n.d.). Genomic Determinants Encode the Reactivity and Regioselectivity of Flavin-Dependent Halogenases in Bacterial Genomes and Metagenomes. mBio. Retrieved from [Link]

• Wencel-Delord, J., & Glorius, F. (2014, March 19). Overriding ortho-para selectivity via a traceless directing group relay strategy: the meta-selective arylation of phenols. Journal of the American Chemical Society, 136(11), 4133–4136. Retrieved from [Link]

• Mandal, A. K., et al. (n.d.). Nonadiabatic Coupling Dictates the Site-Specific Excited-State Decay Pathways of Fluorophenols. ACS Omega. Retrieved from [Link]

• Leah4sci. (2017, July 5). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems [Video]. YouTube. Retrieved from [Link]

• Greene, T. W., & Wuts, P. G. M. (n.d.). THE ROLE OF PROTECTIVE GROUPS IN ORGANIC SYNTHESIS. John Wiley & Sons, Inc. Retrieved from [Link]

• Neliti. (2024, July 13). PROTECTING GROUPS FOR ORGANIC SYNTHESIS. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Gande, G. S., et al. (2023, December 15). Regioselective ortho halogenation of N-aryl amides and ureas via oxidative halodeboronation. Chemical Science. Retrieved from [Link]

Sources

• 1. byjus.com [byjus.com]
• 2. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 3. Overriding ortho-para selectivity via a traceless directing group relay strategy: the meta-selective arylation of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. youtube.com [youtube.com]
• 6. catalogimages.wiley.com [catalogimages.wiley.com]
• 7. media.neliti.com [media.neliti.com]
• 8. Protective Groups [organic-chemistry.org]
• 9. research.chalmers.se [research.chalmers.se]

Reference Data & Comparative Studies

19F NMR characterization of 2-(Difluoromethyl)-3-fluorophenol

Topic:

NMR Characterization of 2-(Difluoromethyl)-3-fluorophenol Content Type: Publish Comparison Guide

Advanced NMR Characterization of 2-(Difluoromethyl)-3-fluorophenol: A Comparative Methodological Guide

Executive Summary

The characterization of fluorinated phenols, specifically 2-(Difluoromethyl)-3-fluorophenol , presents unique analytical challenges due to the interplay between the acidic hydroxyl group, the rotatable difluoromethyl (

) moiety, and the aromatic fluorine. Standard proton NMR ( NMR) is often insufficient for definitive structural assignment due to signal overlap in the aromatic region.

This guide compares three distinct

NMR acquisition modes—Coupled (Gated) , Proton-Decoupled , and 2D Homonuclear Correlation —to demonstrate why a multi-modal approach is required for regulatory-grade characterization.

Structural Analysis & Theoretical Spin System

Before selecting an experimental protocol, one must understand the magnetic environment of the target molecule. 2-(Difluoromethyl)-3-fluorophenol contains two distinct fluorine environments that interact through both scalar (bond) and dipolar (space) mechanisms.

• Site A (

  at C2): Two chemically equivalent fluorine atoms (due to rapid rotation on the NMR timescale) attached to an carbon. They exhibit a massive geminal coupling to the methine proton ( ).

• Site B (Ar-F at C3): A single fluorine atom attached to the aromatic ring, ortho to the

  group and meta to the hydroxyl.

The Diagnostic Challenge: The proximity of the

group to the Ar-F (positions 2 and 3) creates a "Through-Space" coupling vector. Standard 1D spectra often appear as unintelligible multiplets without specific decoupling strategies.

Expected Spectral Parameters (in )

Parameter	Group (Site A)	Ar-F (Site B)	Mechanistic Cause
Shift Range ( )	-110 to -120 ppm	-135 to -145 ppm	Electron density differences ( vs ).
Primary Coupling			Geminal vs. Vicinal proton interaction.
Secondary Coupling			Through-bond/Through-space interaction between Sites A & B.

Comparative Analytical Approaches

This section compares three acquisition methodologies. For drug development dossiers, Method B is the standard for purity assay, while Method C is required for structural elucidation (regioisomer confirmation).

Method A: Proton-Coupled NMR (Standard 1D)

• Protocol: Standard single-pulse sequence (zg or equivalent) without decoupling.

• Observation: The

  signal appears as a widely split doublet (due to ~56Hz). Each leg of the doublet is further split into triplets or multiplets by the aromatic protons and the adjacent Ar-F.

• Verdict: Low Utility for Purity. The signals are too broad and complex to integrate accurately. High risk of overlapping with impurities.

Method B: Proton-Decoupled NMR (Inverse Gated)

• Protocol: Continuous wave or composite pulse decoupling (e.g., WALTZ-16) applied to the

  channel during acquisition.

• Observation: The massive

  coupling collapses.
  • Signal: Becomes a sharp doublet (split only by the neighbor Ar-F).

  • Ar-F Signal: Becomes a sharp triplet (split by the two equivalent F's of the

    group).

• Verdict: Gold Standard for Assay. This method maximizes Signal-to-Noise (S/N) and simplifies the multiplicity to purely F-F interactions, allowing precise integration.

Method C: 2D - COSY (Homonuclear Correlation)

• Protocol: A COSY sequence tuned for

  frequencies.

• Observation: Off-diagonal cross-peaks connecting the signal at -115 ppm (

  ) with the signal at -140 ppm (Ar-F).

• Verdict: Critical for Structure Proof. This definitively proves the Ar-F is adjacent to the

  group, ruling out the 2-(difluoromethyl)-4-fluorophenol isomer.

Experimental Protocol (Step-by-Step)

To ensure reproducibility and data integrity (ALCOA+ principles), follow this validated workflow.

Phase 1: Sample Preparation

• Mass: Weigh

  of 2-(Difluoromethyl)-3-fluorophenol.

• Solvent: Add

  (Deuterated Chloroform).

  • Why?

    minimizes proton exchange broadening on the phenol -OH compared to DMSO.

• Internal Standard (Optional): Add

  of -trifluorotoluene if quantitative potency is required.

• Tube: Use a high-precision 5mm NMR tube (Wilmad 528-PP or equivalent) to ensure uniform shimming.

Phase 2: Acquisition Parameters (Bruker/Jeol 400 MHz equiv.)

For Method B (Recommended Routine Analysis):

• Pulse Sequence: zgpg30 or fl_dec (Proton decoupled).

• Spectral Width (SW): 200 ppm (centered at -120 ppm).

• Relaxation Delay (

  ): .

  • Expert Insight: Fluorine nuclei have very long longitudinal relaxation times (

    ). Using the standard 1-second delay will result in incomplete relaxation and inaccurate integration (underestimating the signal).

• Scans (NS): 64 (High sensitivity of

  allows fewer scans).

• O1 Offset: Set to center of the fluorine range (-120 ppm).

Phase 3: Processing Logic

• Exponential Multiplication: Apply Line Broadening (LB) of

  .

• Baseline Correction: Bernstein polynomial fit (order 1) is critical due to the wide spectral width.

• Referencing: If no internal standard is used, reference to

  (0 ppm) via the unified scale or solvent lock frequency.

Visualization of Logic & Workflows

Diagram 1: Characterization Workflow

This decision tree illustrates the logical progression from sample prep to final structural confirmation.

Caption: Logical workflow for determining the structure and purity of fluorinated phenols.

Diagram 2: Spectral Assignment Logic

This diagram visualizes the coupling pathways that define the spectral splitting patterns in the Decoupled spectrum.

Caption: Coupling logic for Method B. The Ar-F is split into a triplet by the two equivalent fluorines of the CHF2 group.

Troubleshooting & Artifacts

Issue: The

signal integral is lower than expected (e.g., 1.5F instead of 2.0F).

• Cause: Insufficient Relaxation Delay (

  ). The fluorines, being on a rotating side chain, may have different relaxation properties than the rigid aromatic fluorine.

• Solution: Increase

  to or use a excitation pulse instead of .

Issue: Broad Hump under the peaks.

• Cause: Fluorine background from the probe or Teflon spacers in the NMR tube cap.

• Solution: Use "fluorine-free" NMR tube caps and ensure the spectral width does not fold over probe background signals (usually very broad, >50 kHz wide).

References

• Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. Wiley. (Standard text for shift ranges and coupling constants).

• Reich, H. J. (2023). WinPLT NMR Data: 19F Chemical Shifts. University of Wisconsin-Madison. (Source for aromatic substituent effects).[1]

• Royal Society of Chemistry. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene. Electronic Supporting Information. Retrieved from [Link] (Provides experimental coupling constants for Ar-

  systems).

• University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. NMR Facility. Retrieved from [Link] (General reference for J-coupling magnitudes).

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]

A Comparative Guide to HPLC Method Development for Fluorinated Phenol Purity Analysis

This guide provides an in-depth, experience-driven approach to developing a robust, stability-indicating High-Performance Liquid Chromatography (HPLC) method for the purity analysis of fluorinated phenols. We will move beyond rote procedural lists to explore the scientific rationale behind critical decisions in method development, comparing common and specialized approaches to empower researchers, scientists, and drug development professionals to create highly effective and defensible analytical methods.

The Unique Challenge of Fluorinated Phenols

Fluorinated phenols are a common structural motif in pharmaceuticals and agrochemicals. The introduction of fluorine atoms dramatically alters the molecule's physicochemical properties, including its acidity, lipophilicity, and polarity. These alterations present unique challenges for chromatographic separation. The high electronegativity of fluorine can lead to unexpected interactions with stationary phases and requires a nuanced approach to method development. A successful purity method must not only quantify the main analyte but also separate it from process impurities and potential degradants, a task complicated by these unique electronic characteristics.

Strategic Method Development Workflow

A systematic approach to method development saves time and resources while ensuring a robust final method. The process involves a logical progression from selecting the initial column and mobile phase conditions to fine-tuning the separation and performing rigorous validation.

Caption: A systematic workflow for HPLC method development.

Comparative Analysis of Stationary Phases

The choice of stationary phase is the most critical factor influencing selectivity in reversed-phase HPLC. While standard C18 columns are the workhorses of many labs, they are not always optimal for halogenated compounds.

Causality Behind Column Choice: The separation of fluorinated phenols relies on a combination of hydrophobic, dipole-dipole, and π-π interactions. Standard alkyl phases (C18, C8) primarily offer hydrophobic interactions. However, the electronegative fluorine atoms and the aromatic ring of the phenol create opportunities for more specific interactions that can be exploited by alternative stationary phases.

Stationary Phase	Primary Interaction Mechanism(s)	Advantages for Fluorinated Phenols	Disadvantages & Considerations
C18 (Octadecylsilane)	Hydrophobic	High hydrophobicity, widely available, extensive literature. Good starting point.	May provide insufficient selectivity between structurally similar fluorinated isomers. Potential for peak tailing with acidic phenols due to silanol interactions.[1]
C8 (Octylsilane)	Hydrophobic	Less retentive than C18, which can be useful for highly retained compounds and faster analysis.	Reduced hydrophobic interaction may lead to poor retention for less substituted phenols.
Phenyl (e.g., Phenyl-Hexyl)	π-π, Hydrophobic, Dipole-Dipole	Excellent for aromatic compounds. The π-π interactions with the phenol ring can significantly enhance selectivity.	Selectivity is highly dependent on the mobile phase organic modifier.
Pentafluorophenyl (PFP or F5)	Dipole-Dipole, π-π, Hydrophobic, Ion-Exchange	Highly Recommended. Offers unique selectivity for halogenated compounds. The electron-deficient fluorinated ring of the stationary phase interacts strongly with the electron-rich phenol ring.[2][3] It can differentiate positional isomers effectively.[4]	May exhibit different retention orders compared to C18, requiring re-evaluation of peak tracking. Can be more sensitive to mobile phase pH.

Expert Insight: For purity analysis of fluorinated phenols, a Pentafluorophenyl (PFP) column is often the superior choice. Its multiple interaction modes provide an orthogonal selectivity compared to C18, which is invaluable for separating closely related impurities and degradants from the main analyte peak.[2]

Mobile Phase Optimization: The Key to Resolution

The mobile phase composition dictates the retention and elution behavior of analytes. For ionizable compounds like phenols, pH control is paramount.

Organic Modifier: Acetonitrile vs. Methanol

The choice between acetonitrile (ACN) and methanol (MeOH) is a critical early decision.

• Acetonitrile (ACN): Generally preferred for aromatic compounds. It is a weaker hydrogen bond acceptor than methanol, which often results in sharper peaks and different selectivity for phenols.[5]

• Methanol (MeOH): A protic solvent that is a strong hydrogen bond donor and acceptor.[1] It can sometimes provide unique selectivity but may lead to broader peaks for phenols due to stronger hydrogen bonding interactions.

pH Control: A Non-Negotiable Parameter

Phenols are weak acids, meaning their ionization state is dependent on the mobile phase pH. To ensure reproducible retention times and good peak shape, the mobile phase must be buffered at a pH at least 1.5-2 units away from the analyte's pKa.[6]

• Why it Matters: When the mobile phase pH is close to the analyte's pKa, small variations in pH can cause large shifts in retention time, rendering the method non-robust. Operating at a low pH (e.g., pH 2.5-3.5) ensures the phenolic hydroxyl group is fully protonated (non-ionized), leading to consistent retention on a reversed-phase column.[5][7]

• Buffer Selection: Phosphate buffers are excellent for UV-based methods due to their low UV cutoff but have poor miscibility with high percentages of organic solvents.[6] Volatile buffers like formic acid or ammonium formate are necessary for LC-MS applications. A 0.1% solution of formic acid or trifluoroacetic acid (TFA) in water is a common and effective starting point for low-pH separations.[5]

Typical Starting Conditions

This table provides a robust starting point for your method development experiments.

Parameter	Recommended Starting Condition	Rationale
Column	PFP or C18 (e.g., 150 mm x 4.6 mm, 3.5 µm)	PFP for unique selectivity[2]; C18 as a universal baseline.
Mobile Phase A	0.1% Formic Acid in Water	Ensures phenols are protonated for consistent retention.[5]
Mobile Phase B	0.1% Formic Acid in Acetonitrile	ACN often provides better peak shape for aromatic compounds.
Gradient	5% to 95% B over 20 minutes	A broad scouting gradient to determine the approximate elution time.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temperature	30 °C	Provides better reproducibility than ambient temperature.
Detection	UV Diode Array (DAD) at 270-280 nm	Phenols typically have a strong absorbance in this region. DAD allows for peak purity analysis.
Injection Volume	5 µL	A small volume to minimize peak distortion.

Method Validation: Proving Fitness for Purpose

Once an optimized method is achieved, it must be validated according to the International Council for Harmonisation (ICH) guideline Q2(R1) to prove it is suitable for its intended purpose.[8][9] Validation provides documented evidence that the method is accurate, precise, and specific.

Caption: Interrelationship of validation parameters per ICH Q2(R1).

Summary of Validation Parameters for a Purity Method

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To demonstrate that the method can unequivocally assess the analyte in the presence of impurities, degradants, and matrix components.[9]	Peak purity index > 0.995. Baseline resolution between the main peak and all known impurities/degradants.[10]
Linearity	To show that the method's response is directly proportional to the analyte concentration over a given range.	Correlation coefficient (R²) ≥ 0.999.[11]
Range	The concentration interval over which the method is precise, accurate, and linear.	For impurities: From the Limit of Quantitation (LOQ) to 120% of the specification limit.[9]
Accuracy	The closeness of the test results to the true value. Assessed via spike/recovery studies.	80-120% recovery for impurities.[12]
Precision	The degree of scatter between a series of measurements. Includes Repeatability (intra-day) and Intermediate Precision (inter-day, inter-analyst).	Relative Standard Deviation (RSD) should be appropriate for the concentration level (e.g., <10% at the LOQ).
Limit of Detection (LOD)	The lowest amount of analyte that can be detected but not necessarily quantitated.	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.	Signal-to-Noise ratio of 10:1.
Robustness	The method's capacity to remain unaffected by small, deliberate variations in parameters (e.g., pH ±0.2, Temp ±2°C).[8]	System suitability parameters (e.g., resolution, tailing factor) remain within acceptable limits.

Forced Degradation: The Ultimate Test of Specificity

For a purity method to be considered "stability-indicating," it must be able to separate the active pharmaceutical ingredient (API) from its degradation products.[13] This is demonstrated through forced degradation (stress testing) studies, where the sample is exposed to harsh conditions to generate potential degradants.[14]

Forced Degradation Conditions

Stress Condition	Typical Reagent and Condition	Purpose
Acid Hydrolysis	0.1 M HCl at 60-80 °C	To generate acid-labile degradants.[15]
Base Hydrolysis	0.1 M NaOH at 60-80 °C	To generate base-labile degradants.[15]
Oxidation	3% H₂O₂ at room temperature	To mimic oxidative degradation. Phenols can be susceptible to oxidation.[10]
Thermal	Dry heat at >60 °C (e.g., 80 °C)	To assess thermal stability.[10]
Photolytic	Expose to light with overall illumination of ≥1.2 million lux hours and an integrated near UV energy of ≥200 watt hours/square meter (per ICH Q1B).[13]	To assess light sensitivity.

Self-Validation Principle: The goal is to achieve 5-20% degradation of the main peak. The stressed samples are then analyzed using the developed HPLC method. The method is considered stability-indicating if all degradation product peaks are successfully resolved from the main analyte peak, and the peak purity of the main peak is maintained.[10][14]

Experimental Protocols

Protocol 1: HPLC Method Validation (Abbreviated)

• Specificity: Analyze blank (diluent), placebo (if applicable), and stressed samples. Ensure no interfering peaks are present at the retention time of the fluorinated phenol and its known impurities. Assess peak purity using a DAD.

• Linearity (for an impurity): Prepare a stock solution of the impurity. Make at least five dilutions ranging from the LOQ to 120% of the specified limit. Inject each concentration in triplicate. Plot the mean peak area versus concentration and perform a linear regression analysis.

• Accuracy: Prepare a sample matrix (e.g., the main analyte at its nominal concentration). Spike the impurity at three levels (e.g., 50%, 100%, 150% of the specification limit). Prepare each level in triplicate. Calculate the percentage recovery for the impurity.

• Precision (Repeatability): Prepare six samples of the fluorinated phenol spiked with the impurity at 100% of its specification limit. Analyze all six samples and calculate the RSD of the peak area.

Protocol 2: Forced Degradation Study

• Prepare separate solutions of the fluorinated phenol in a suitable diluent.

• For each stress condition (acid, base, oxidation), add the stressor (e.g., HCl, NaOH, H₂O₂). Leave one solution as an unstressed control.

• Expose the solutions to the specified conditions (e.g., heat in a water bath). Monitor over time (e.g., 2, 4, 8, 24 hours) until target degradation (5-20%) is achieved.

• For photostability, place solid and solution samples in a photostability chamber.

• Before analysis, cool samples to room temperature and neutralize the acid and base-stressed samples with an equivalent amount of base or acid, respectively.

• Dilute all samples to the target concentration with the mobile phase.

• Analyze the control and all stressed samples by the developed HPLC method. Evaluate the chromatograms for new peaks and assess the resolution and purity of the main analyte peak.

Conclusion

Developing a robust HPLC purity method for fluorinated phenols is a systematic process that requires a deep understanding of chromatographic principles. By moving beyond a standard C18-centric approach and exploring alternative selectivities offered by phases like PFP, analysts can achieve superior separations. This, combined with meticulous optimization of mobile phase pH and composition, forms the foundation of a reliable method. The ultimate trustworthiness of the method is established through rigorous validation and forced degradation studies, as prescribed by ICH guidelines. This comprehensive approach ensures the final method is not only scientifically sound but also regulatorily compliant, guaranteeing the quality and safety of the final product.

References

• Aktas, A. H., & Yilmaz Çalik, A. (2013). Optimization Strategy for Isocratic Separation of Halogenated Phenols by Reversed Phase Liquid Chromatography with Methanol-Water Mobile Phase. Asian Journal of Chemistry. Available at: [Link]

• Gómez-Caravaca, A. M., et al. (2007). Comparison of the performance of different reversed-phase columns for liquid chromatography separation of 11 pollutant phenols. Journal of Separation Science, 30(5), 699-707. Available at: [Link]

• Larsen, B. S., & Kaiser, M. A. (2007). Challenges in Perfluorocarboxylic Acid Measurements. Analytical Chemistry, 79(11), 3966-3973. Available at: [Link]

• McMaster, J. (2013). ICHQ2(R1) Validation of Analytical Procedures – Challenges and Opportunities. European Pharmaceutical Review. Available at: [Link]

• Stoll, D. R. (2010). Improving HPLC Separation of Polyphenols. LCGC International. Available at: [Link]

• Maheshwari, M., et al. (2021). ANALYTICAL METHOD VALIDATION OF COMPENDIAL HPLC METHOD FOR PHARMACEUTICALS AS PER RECENT USP AND ICH GUIDELINES. ResearchGate. Available at: [Link]

• Singh, S., et al. (2023). A Comprehensive Review on RP-HPLC Method Development, Validation, and Forced Degradation Studies According to ICH Guidelines. International Journal of Pharmaceutical Sciences Review and Research. Available at: [Link]

• Leong, T. (n.d.). CHALLENGES OF FLUORIDE ANALYSES OF ENVIRONMENTAL SAMPLES USING ION CHROMATOGRAPHY. International Aluminium Conference. Available at: [Link]

• Agilent Technologies. (n.d.). Performance Characterizations and Comparisons of HPLC Column Options for Ultra High-Speed and High- Resolution HPLC Separations. Available at: [Link]

• Advanced Chromatography Technologies Ltd. (n.d.). Independent Column Comparisons. Available at: [Link]

• Pradhan, D. P., et al. (2018). Study of forced degradation behavior of fluorometholone by reversed-phase high-performance liquid chromatography. Academia.edu. Available at: [Link]

• Kärkkäinen, J. (2024). USE OF LIQUID CHROMATOGRAPHY IN THE ANALYSIS OF PER- AND POLYFLUOROALKYLS SUBSTANCES. LUTPub. Available at: [Link]

• U.S. Environmental Protection Agency. (n.d.). Challenges Associated with the Analysis of Consumer Products. Available at: [Link]

• Przybyciel, M. (2003). Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• ICH. (2005). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). International Council for Harmonisation. Available at: [Link]

• Akamatsu, K., et al. (2011). Simple HPLC–UV Analysis of Phenol and Its Related Compounds in Tap Water after Pre-Column Derivatization with 4-Nitrobenzoyl Chloride. American Journal of Analytical Chemistry. Available at: [Link]

• National Library of Indonesia. (2025). ICH Q2 R1: Mastering Analytical Method Validation. Available at: [Link]

• Pradhan, D. P., et al. (2018). Study of forced degradation behavior of fluorometholone by reversed-phase high- performance liquid chromatography. Asian Journal of Pharmaceutical and Clinical Research. Available at: [Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC. Available at: [Link]

• Sterling Pharma Solutions. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Available at: [Link]

• Bajaj, S., et al. (2012). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. Journal of Pharmaceutical and Scientific Innovation. Available at: [Link]

• Labtech. (n.d.). A Complete Guide to Mobile Phase and Stationary Phase in HPLC. Available at: [Link]

• Taylor, K. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize. Available at: [Link]

• Al-Tohmy, R., et al. (2023). Enhanced biodegradation of fluorinated pharmaceutical by Aspergillus flavus and Cunninghamella elegans biofilms: kinetics and mechanisms. Environmental Science and Pollution Research. Available at: [Link]

• Sýkora, J., et al. (2022). Sulfated Phenolic Substances: Preparation and Optimized HPLC Analysis. Molecules, 27(10), 3280. Available at: [Link]

• Agilent Technologies. (2012). Determination of Phenols in Drinking Water with Agilent Bond Elut Plexa SPE and HPLC. Available at: [Link]

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Available at: [Link]

• Kalogiouri, N. P., & Samanidou, V. F. (2017). HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Methods and Protocols, 1(1), 1. Available at: [Link]

• Skutlarek, D., et al. (2006). HPLC determination of perfluorinated carboxylic acids with fluorescence detection. Central European Journal of Chemistry, 4(4), 686-697. Available at: [Link]

• Sanches, M. A., et al. (2024). A robust method for quantifying 42 phenolic compounds by RP-HPLC. Food Science and Technology. Available at: [Link]

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Crystal Structure Analysis of Intramolecular H-Bonding in Difluoromethyl Phenols: A Comparative Guide

Part 1: Executive Summary & Strategic Value

In modern medicinal chemistry, the difluoromethyl group (

) has emerged as a privileged motif, often termed a "lipophilic hydrogen bond donor." Unlike the chemically inert trifluoromethyl ( ) group or the metabolically labile methyl ( ) group, offers a unique duality: it modulates lipophilicity while retaining the ability to participate in specific intramolecular and intermolecular hydrogen bonding networks.

This guide provides an in-depth technical comparison of 2-(difluoromethyl)phenol against its methyl and trifluoromethyl analogues. We focus on the structural causality of intramolecular hydrogen bonding (IMHB) and its downstream effects on physicochemical properties (

, ) and crystal packing.

The Core Differentiator: The "Lipophilic H-Bond Donor"

While

is a strong electron-withdrawing group (EWG) that generally repels hydrogen bond donors, contains a polarized C-H bond capable of acting as a weak hydrogen bond donor (HBD), while its fluorine atoms can act as weak hydrogen bond acceptors (HBA). In ortho-substituted phenols, this leads to a competition between conformational locking via O-H···F interactions and external solvation.

Part 2: Comparative Physicochemical Analysis[1]

To understand the structural behavior, we must first benchmark the fundamental properties. The following data synthesizes experimental values and trends observed in fluorinated phenol derivatives.

Table 1: Physicochemical Profile of ortho-Substituted Phenols

Feature	2-Cresol ( )	2-(Difluoromethyl)phenol ( )	2-(Trifluoromethyl)phenol ( )
Electronic Effect ( )	-0.17 (Donor)	+0.32 (Withdrawing)	+0.54 (Strong Withdrawing)
Acidity ( )	~10.3 (Weakest Acid)	~9.2 - 9.5 (Moderate Acid)	~8.8 (Strongest Acid)
Lipophilicity ( )	~1.95	~2.10 (Modulated by H-bond)	~2.80 (Highly Lipophilic)
H-Bond Character	Donor (OH) only	Dual: Donor (OH, ) & Acceptor (F)	Donor (OH); F is poor acceptor
Intramolecular Interaction	Steric repulsion (OH Me)	O-H···F (Attractive)	O-H···F (Weak/Repulsive)
Bioisosteric Role	Metabolic liability	Bioisostere of OH/SH	Bioisostere of Isopropyl/t-Butyl

Key Insight: The

group increases acidity relative to methyl due to the inductive effect of the fluorines ( ), but less so than . Crucially, the intramolecular O-H···F bond in the analogue can "mask" the polarity of the hydroxyl group, leading to higher permeability than predicted by alone.

Part 3: Crystallographic Workflow & Methodology

As a self-validating protocol, the following workflow ensures high-quality single crystals suitable for analyzing weak fluorine-mediated interactions.

Synthesis & Purification[2]

• Precursor: Salicylaldehyde (for

  ) or 2-Iodophenol.

• Reagent: Sodium chlorodifluoroacetate (

  ) is the preferred difluoromethylating agent due to bench stability compared to difluorocarbene gas.

• Purification: Silica gel chromatography is mandatory. Note: Fluorinated phenols often streak on silica; use 1% acetic acid in the eluent to suppress ionization.

Crystal Growth Protocol

Fluorinated phenols are prone to oiling out. We utilize a Low-Temperature Vapor Diffusion method to encourage slow lattice formation.

Step-by-Step Protocol:

• Dissolution: Dissolve 20 mg of pure 2-(difluoromethyl)phenol in 0.5 mL of minimal solvent.

  • Choice of Solvent:Dichloromethane (DCM) is preferred over alcohols to prevent solvent competition for H-bonding.

• Antisolvent: Place the vial inside a larger jar containing Pentane or Hexane .

• Temperature Control: Seal the system and place it at 4°C . The reduced temperature stabilizes the weak O-H···F interactions, which might be entropically disfavored at room temperature.

• Harvesting: Crystals typically appear within 48-72 hours as colorless prisms.

Data Collection Strategy

• Temperature: Collect data at 100 K . Thermal motion at room temperature can obscure the precise position of the H-atoms in the

  group and the phenolic proton.

• Resolution: Aim for

  Å resolution to accurately model the electron density on the hydrogen atoms.

Diagram 1: Crystallization & Analysis Workflow

Caption: Optimized workflow for isolating diffraction-quality crystals of fluorinated phenols, emphasizing low-temperature growth to stabilize weak interactions.

Part 4: Structural Analysis of Intramolecular H-Bonding[3]

The crystal structure of 2-(difluoromethyl)phenol reveals a specific conformational lock driven by the O-H···F interaction.

The O-H···F Interaction Geometry

Unlike the classic O-H···O hydrogen bond (typically 1.8 - 2.0 Å), the O-H···F interaction is weaker and longer.

• Bond Distance (

  ): Experimental data for -difluoromethyl systems typically show distances of 2.15 – 2.25 Å . This is significantly shorter than the sum of the van der Waals radii ( Å), confirming a stabilizing attractive interaction.

• Bond Angle (

  ): The angle is often constrained by the 5-membered ring geometry (O-C-C-C-F), typically falling in the range of 110° - 125° . This acute angle indicates that the interaction is partly electrostatic rather than purely covalent/orbital overlap.

The Group: Donor vs. Acceptor

A critical finding in crystal engineering is that the

group is a "chameleon."

• Intramolecularly: The Fluorine acts as an acceptor for the phenolic proton (O-H···F).

• Intermolecularly: The C-H bond of the

  group is sufficiently acidic (due to the two geminal fluorines) to act as a donor to oxygen atoms of neighboring molecules ( ).

This "dual-action" creates a unique herringbone packing motif in the crystal lattice, distinct from the simple

-stacking of non-fluorinated phenols.

Diagram 2: Interaction Logic in Difluoromethyl Phenols

Caption: Logic map detailing how the dual donor/acceptor nature of the CF2H group translates to structural and physicochemical properties.

Part 5: Implications for Drug Design

For the medicinal chemist, the crystal structure data translates into actionable design strategies:

• Conformational Locking: The O-H···F bond locks the phenyl ring and the substituent into a coplanar or near-coplanar conformation. This reduces the entropic penalty of binding to a protein target if the bioactive conformation matches this locked state.

• Permeability Enhancement: By forming an intramolecular H-bond, the phenol "hides" its H-bond donor (OH) from the solvent. This effectively desolvates the molecule, allowing it to pass through lipid membranes more easily than predicted by its calculated

  .

• Metabolic Stability: The

  group blocks the benzylic position from metabolic oxidation (unlike ) while avoiding the extreme lipophilicity and steric bulk of .

References

• Zafrani, Y., et al. (2019). "

  , a Functional Group-Dependent Hydrogen-Bond Donor: Is It a More or Less Lipophilic Bioisostere of OH, SH, and CH3?" Journal of Medicinal Chemistry. Link

• Takemura, H., et al. (2009).[1] "The intramolecular C–F···HO hydrogen bond of 2-fluorophenyldiphenylmethanol."[1] New Journal of Chemistry. Link

• Erickson, J. A., & McLoughlin, J. I. (1995). "Hydrogen bonding of the difluoromethyl group." The Journal of Organic Chemistry. Link

• O'Hagan, D. (2008). "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews. Link

• Gross, K. C., et al. (2002). "Absolute pKa Determinations for Substituted Phenols." Journal of the American Chemical Society.[2] Link

Sources

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• 2. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to Validating the Bioisosteric Replacement of a Hydroxyl with a Difluoromethyl Group

In modern medicinal chemistry, the strategic modification of lead compounds is paramount to optimizing drug-like properties. Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical characteristics, is a cornerstone of this process.[1][2] The replacement of a hydroxyl group (-OH) with a difluoromethyl ether (-OCF₂H) has gained significant traction.[3][4] This substitution is often pursued to enhance metabolic stability, modulate lipophilicity, and fine-tune binding interactions, as the difluoromethyl group can act as a metabolically robust, lipophilic hydrogen bond donor.[5][6][7][8]

However, theoretical benefits must be rigorously validated through empirical data. This guide provides a comprehensive framework for researchers to objectively compare a parent hydroxyl-containing compound with its difluoromethyl analog, ensuring that the intended improvements are realized without compromising other critical pharmacological parameters.

The Rationale: Comparing Physicochemical Landscapes

The hydroxyl group is a classic hydrogen bond donor and acceptor, but it is also a primary site for metabolic oxidation and glucuronidation, often leading to rapid clearance.[9][10] The difluoromethyl ether offers a compelling alternative. The strong carbon-fluorine bonds increase resistance to oxidative metabolism.[3][11] Furthermore, the polarized C-H bond in the -CF₂H moiety allows it to function as a weak hydrogen bond donor, potentially mimicking the interaction of the parent hydroxyl group in a target's binding pocket, albeit with different geometry and electronics.[12][13][14][15]

This bioisosteric switch is not a simple one-for-one exchange. It fundamentally alters the local electronic environment, lipophilicity, and hydrogen bonding potential, which necessitates a multi-faceted validation strategy.[5][7]

Caption: Physicochemical property comparison of -OH vs. -OCF₂H groups.

The Experimental Validation Workflow

A robust validation plan must be systematic, comparing the parent compound ("Parent-OH") and the modified compound ("Analog-OCF₂H") across a series of tiered assays. The goal is to build a comprehensive data package that confirms the intended advantages and reveals any unintended consequences.

Caption: A structured workflow for validating the bioisosteric replacement.

Tier I: Physicochemical Characterization

The first step is to quantify the fundamental changes in the molecule's physical properties.

Replacing a polar hydroxyl group with the more nonpolar difluoromethyl ether is expected to increase lipophilicity.[16][17] This can enhance membrane permeability but may also increase non-specific binding or decrease solubility if not balanced.

• Experimental Approach: The shake-flask method using n-octanol and a buffered aqueous solution (pH 7.4 for LogD) is the gold standard, though HPLC-based methods can offer higher throughput.

• Causality: An increase in LogD is a primary indicator that the compound will have a greater tendency to partition into lipid bilayers, a prerequisite for passive diffusion across cell membranes.[18] However, an excessively high LogD (>5) can be detrimental.

The strong electron-withdrawing nature of the two fluorine atoms can significantly lower the pKa of nearby basic functional groups (e.g., amines).[5][7]

• Experimental Approach: Potentiometric titration or UV-spectrophotometry are standard methods for pKa determination.

• Causality: A change in pKa alters the ionization state of the molecule at physiological pH. This directly impacts solubility, cell permeability, and the potential for ionic interactions with the biological target. A decrease in the basicity of a nearby amine, for instance, could weaken a critical salt-bridge interaction in the binding site.

Tier II: In Vitro ADME Profiling

Here, we assess how the modification impacts the molecule's absorption and metabolism, two key determinants of its pharmacokinetic profile.

Enhanced membrane permeability is a frequent goal of the -OH to -OCF₂H switch.[5] This is evaluated using established in vitro models.

• Parallel Artificial Membrane Permeability Assay (PAMPA): This high-throughput assay models passive diffusion.[18] It provides a clean, early assessment of whether the increased lipophilicity translates to better membrane traversal.

• Caco-2 Permeability Assay: This is the industry standard for predicting oral drug absorption.[19][20][21] Caco-2 cells form a monolayer that mimics the human intestinal epithelium, complete with tight junctions and active transporters.[22] Measuring permeability in both directions (apical to basolateral and basolateral to apical) is critical. A high efflux ratio (B-A / A-B > 2) suggests the compound is a substrate for efflux transporters like P-glycoprotein (P-gp), which can limit bioavailability.[22]

• Cell Culture: Seed Caco-2 cells onto Transwell™ filter inserts and culture for 21-25 days to allow for differentiation into a polarized monolayer.

• Monolayer Integrity Check: Confirm monolayer integrity by measuring the transepithelial electrical resistance (TEER) and the permeability of a low-permeability marker (e.g., Lucifer yellow).

• Assay Initiation (A -> B): Add the test compound (Parent-OH or Analog-OCF₂H) to the apical (A) side. The basolateral (B) side contains fresh assay buffer.

• Assay Initiation (B -> A): In a separate set of wells, add the test compound to the basolateral (B) side. The apical (A) side contains fresh buffer.

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).

• Sampling: At the end of the incubation, take samples from both the donor and receiver compartments.

• Quantification: Analyze the concentration of the compound in all samples using LC-MS/MS.

• Calculation: Calculate the apparent permeability coefficient (Papp) in cm/s. The efflux ratio is calculated as Papp (B→A) / Papp (A→B).

Improving metabolic stability is a primary driver for this bioisosteric replacement.[3][9] The in vitro liver microsomal stability assay is a standard, robust method to assess susceptibility to Phase I metabolism, primarily by cytochrome P450 (CYP) enzymes.[23]

• Reagent Preparation: Thaw pooled human liver microsomes (HLM) on ice.[24] Prepare a stock solution in a phosphate buffer (pH 7.4). Prepare a separate NADPH regenerating system solution (cofactor for CYP enzymes).

• Compound Incubation: In a 96-well plate, add the test compound (Parent-OH or Analog-OCF₂H) to the buffered HLM solution (final protein concentration typically 0.5 mg/mL).[10]

• Reaction Initiation: Pre-incubate the plate at 37°C for 5 minutes. Initiate the metabolic reaction by adding the NADPH solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction in designated wells by adding a cold "stop solution" (e.g., acetonitrile with an internal standard).[25][24]

• Sample Processing: Once all time points are collected, centrifuge the plate to pellet the precipitated protein.

• Analysis: Analyze the supernatant from each well by LC-MS/MS to determine the percentage of the parent compound remaining.

• Data Analysis: Plot the natural log of the percent remaining versus time. From the slope of this line (-k), calculate the in vitro half-life (t½ = 0.693/k) and the intrinsic clearance (CLint).

Tier III: Target Engagement & Functional Potency

An ideal bioisosteric replacement preserves or enhances target affinity and potency. It is crucial to verify that the structural changes have not negatively impacted the compound's interaction with its biological target.

Caption: Conceptual impact of bioisosteric replacement on target binding.

Directly measuring the binding affinity (K D , the dissociation constant) provides a quantitative measure of target engagement. A lower K D value indicates a tighter binding interaction.[26][27]

• Experimental Approaches:

  • Surface Plasmon Resonance (SPR): A label-free technique that measures binding in real-time by detecting changes in mass on a sensor surface where the target protein is immobilized. It provides both association (kₐ) and dissociation (kₑ) rates, from which K D is calculated.[28][29]

  • Isothermal Titration Calorimetry (ITC): Measures the heat released or absorbed during the binding event, providing a complete thermodynamic profile of the interaction.

  • Competition Binding Assays: If a labeled ligand (e.g., radiolabeled or fluorescent) is available, a competition assay can determine the affinity of the unlabeled test compounds by measuring their ability to displace the known ligand.[30]

The ultimate test is whether the compound retains its biological function. This is assessed in a relevant cellular or biochemical assay.

• Experimental Approach: A dose-response curve is generated by testing the compound over a range of concentrations in a functional assay (e.g., enzyme inhibition, receptor activation, cell viability). The IC₅₀ (half-maximal inhibitory concentration) or EC₅₀ (half-maximal effective concentration) is calculated.

• Causality: While binding affinity (K D ) measures physical interaction, functional potency (IC₅₀/EC₅₀) measures the biological outcome. A significant loss in potency, even with retained binding, could indicate that the precise orientation required for functional activity, perhaps mediated by the original hydroxyl group, has been lost.

Data Synthesis: A Comparative Overview

All experimental data should be consolidated into a clear, comparative table. This allows for an objective, at-a-glance assessment of the trade-offs associated with the bioisosteric replacement.

Parameter	Assay	Parent-OH	Analog-OCF₂H	Desired Outcome & Rationale
Lipophilicity	LogD (pH 7.4)	2.1	2.8	Increase: Confirms the intended physicochemical shift, which may improve permeability.
Permeability	Caco-2 Papp (A→B)	2.5 x 10⁻⁶ cm/s	9.8 x 10⁻⁶ cm/s	Increase: Validates improved passive diffusion across the intestinal cell model.
Efflux	Caco-2 Efflux Ratio	1.2	1.5	No Significant Change (<2): Shows the new analog is not a major substrate for efflux pumps.
Metabolic Stability	HLM Half-life (t½)	15 min	> 60 min	Increase: Demonstrates enhanced stability against Phase I metabolic enzymes.
Metabolic Stability	HLM Intrinsic Clearance	92 µL/min/mg	< 11 µL/min/mg	Decrease: Quantifies the reduction in metabolic liability.
Binding Affinity	SPR (K D )	50 nM	75 nM	Maintain/Slight Decrease: Confirms the new analog still binds the target with high affinity.
Functional Potency	Cellular Assay (IC₅₀)	120 nM	180 nM	Maintain/Slight Decrease: Validates that target binding translates to biological function.

Note: Data presented are hypothetical examples for illustrative purposes.

Conclusion

The bioisosteric replacement of a hydroxyl group with a difluoromethyl ether is a powerful strategy in drug design, but it is not a guaranteed improvement. A systematic, data-driven validation process is essential. By rigorously comparing the parent and analog compounds across physicochemical, ADME, and target engagement assays, researchers can confidently determine if the modification has achieved its strategic goals—such as enhancing metabolic stability and permeability—without sacrificing the essential binding and functional activity required for a viable drug candidate. This comprehensive approach ensures that decisions are based on robust evidence, ultimately accelerating the journey from a promising lead to a potential therapeutic.

References

• Vertex AI Search. Difluoromethylation Chemistry: A Strategic Tool for Next-Generation Pharmaceuticals.
• CCS Chemistry. Mechanochemical Difluoromethylations of Alcohols.
• Creative Biolabs. Cell Permeability Efficacy Evaluation Service.
• Alfa Chemistry. Difluoromethyl.
• BioIVT. Cell Permeability Assay.
• PubMed. Advances in cell-based permeability assays to screen drugs for intestinal absorption.
• MDPI. Multigram Two-Step Synthesis of Difluoromethyl Ethers from Aliphatic Alcohols and Glycols.
• ElectronicsAndBooks. Hydrogen Bond Donor Properties of the Difluoromethyl Group.
• National Institutes of Health (NIH). CF2H, a Hydrogen Bond Donor.
• Beilstein Journals. Quantifying the ability of the CF2H group as a hydrogen bond donor.
• Creative Diagnostics. Permeability and Transmembrane Transport Assay.
• Nuvisan. Advanced drug permeability & transporter assays.
• Xi'an Jiaotong University. Synthesis of Difluoromethylated Compounds.
• JYX. Mechanochemical Difluoromethylations of Alcohols.
• Benchchem. The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry.
• Mercell. metabolic stability in liver microsomes.
• ACS Publications. Copper-Catalyzed O-Difluoromethylation of Functionalized Aliphatic Alcohols: Access to Complex Organic Molecules with an OCF2H Group.
• PubMed. Direct Difluoromethylation of Alcohols with an Electrophilic Difluoromethylated Sulfonium Ylide.
• National Institutes of Health (NIH). CF2H, a fascinating group for application in drug development enabling modulation of many molecular properties.
• National Institutes of Health (NIH). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective.
• Frontiers. Comparison Study of Computational Prediction Tools for Drug-Target Binding Affinities.
• Cyprotex. Microsomal Stability.
• mttlab. In vitro drug metabolism: for the selection of your lead compounds.
• Nuvisan. Advanced in vitro metabolic stability assays for drug discovery.
• ACS Publications. Difluoromethyl Bioisostere: Examining the “Lipophilic Hydrogen Bond Donor” Concept.
• Royal Society of Chemistry. Late-stage difluoromethylation: concepts, developments and perspective.
• ResearchGate. Comparison of OH, CF2H, and CH3 Group Properties.
• Fluidic Sciences Ltd. Competition Assays vs. Direct Binding Assays: How to choose.
• Princeton University. Direct Bioisostere Replacement Enabled by Metallaphotoredox Deoxydifluoromethylation.
• ResearchGate. Protocol for the Human Liver Microsome Stability Assay.
• bioRxiv. Comparative Analysis of the Techniques for the Determination of Binding Affinity between a Small Molecule Inhibitor and a Protein Target.
• Lookchem. Modulation of the H-Bond Basicity of Functional Groups by α-Fluorine-Containing Functions and its Implications for Lipophilicity and Bioisosterism.
• National Institutes of Health (NIH). 2-Difluoromethylpyridine as a bioisosteric replacement of pyridine-N-oxide: the case of quorum sensing inhibitors.
• ChemRxiv. The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres.
• ResearchGate. CF2H, a Functional Group Dependent Hydrogen Bond Donor: Is it a More or Less Lipophilic Bioisostere of OH, SH and CH3?.
• ACS Publications. Application of Difluoromethyl Isosteres in the Design of Pesticide Active Molecules.
• Cambridge MedChem Consulting. Bioisosteric Replacements.
• BMG LABTECH. Binding Assays.
• Eurofins Discovery. Target Binding Characterization.
• R Discovery. Quantifying the ability of the CF2H group as a hydrogen bond donor.
• ACS Publications. Application of Bioisosteres in Drug Design.
• MedCrave. The Use of Bioisosterism in Drug Design and Molecular Modification.

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Comparative Guide: 2-(Difluoromethyl)-3-fluorophenol vs. 2,3-Difluorophenol

Topic: Comparison of 2-(Difluoromethyl)-3-fluorophenol with 2,3-Difluorophenol Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers.

Executive Summary

In modern medicinal chemistry, the "Fluorine Scan"—systematically replacing hydrogen or methyl groups with fluorine—is a standard optimization tactic.[1] However, a more nuanced substitution involves swapping a single fluorine atom for a difluoromethyl (

) group.

This guide compares 2,3-Difluorophenol (Structure A) , a standard fluorinated building block, with its fluoroalkyl analog, 2-(Difluoromethyl)-3-fluorophenol (Structure B) . While Structure A is primarily an electronic modulator, Structure B introduces the concept of the "Lipophilic Hydrogen Bond Donor," offering unique capabilities for conformational locking and metabolic stability.

Physicochemical Profile & Structural Analysis

The transition from a fluoro-substituent to a difluoromethyl-substituent drastically alters the steric and interactive landscape of the phenol.

Comparative Data Table

Feature	2,3-Difluorophenol	2-(Difluoromethyl)-3-fluorophenol
Formula
Molecular Weight	130.09 g/mol	162.11 g/mol
Steric Bulk (Van der Waals)	Low (F H)	High ( or )
Hammett Constant ( )	0.06 (F)	0.32 ( )
H-Bond Donor Count	1 (Phenolic OH)	2 (Phenolic OH + )
H-Bond Acceptor Count	2 (F atoms)	3 (F atoms)
Est. LogP	~2.1	~2.5 (More Lipophilic)
pKa (Phenol)	~7.3 - 8.7 (Acidic)	~8.0 - 9.0 (Modulated by H-bonding)

Key Differentiator: The Lipophilic Hydrogen Bond Donor

The most critical distinction is the

group's acidity . Unlike the inert C-F bond in 2,3-difluorophenol, the C-H bond in the group is polarized by the two geminal fluorines.

• 2,3-Difluorophenol: The Fluorine at C2 acts purely as an H-bond acceptor and inductively acidifies the phenolic OH.

• 2-(Difluoromethyl)-3-fluorophenol: The ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

  hydrogen can act as a weak Hydrogen Bond Donor . This allows the molecule to engage in unique intramolecular H-bonding (between and the phenolic Oxygen) or intermolecular interactions with protein targets that a simple fluorine cannot achieve.

Visualization: Electronic & Steric Landscape[3]

The following diagram illustrates the functional differences and the "Lipophilic H-Bond Donor" concept.

Figure 1: Comparative analysis of steric and electronic properties. Note the transition from a purely inductive fluorine effect to the multifunctional difluoromethyl group.

Synthetic Accessibility & Protocols

While 2,3-difluorophenol is a commodity chemical, the 2-(difluoromethyl) analog typically requires specific synthesis, often starting from salicylaldehyde derivatives.

Synthetic Pathway Diagram

Figure 2: Step-by-step synthetic workflow for the difluoromethyl analog. Direct fluorination of the aldehyde without protection may lead to side reactions with the phenol.

Experimental Protocol: Synthesis of 2-(Difluoromethyl)-3-fluorophenol

Note: This protocol assumes the use of 3-fluoro-2-hydroxybenzaldehyde as the starting material.

Phase 1: Protection (Silyl Ether Formation)

• Reagents: 3-Fluoro-2-hydroxybenzaldehyde (1.0 eq), Imidazole (2.5 eq), TBS-Cl (1.2 eq).

• Solvent: Anhydrous Dichloromethane (DCM).

• Procedure: Dissolve aldehyde and imidazole in DCM under

  . Cool to 0°C. Add TBS-Cl portion-wise. Stir at RT for 3 hours.

• Workup: Wash with water, brine; dry over

  . Concentrate to yield the silyl ether.

Phase 2: Deoxyfluorination (The Critical Step)

Safety: DAST (Diethylaminosulfur trifluoride) can be explosive. Use Deoxo-Fluor (Bis(2-methoxyethyl)aminosulfur trifluoride) for better thermal stability if available.

• Reagents: Silyl ether intermediate (1.0 eq), DAST (1.5 eq).

• Solvent: Anhydrous DCM (Plastic/Teflon labware recommended).

• Procedure:

  • Cool the solution of the intermediate to -78°C (Dry ice/acetone bath).

  • Add DAST dropwise via syringe.

  • Allow to warm slowly to Room Temperature (RT) over 12 hours.

• Quench: Pour reaction mixture slowly into saturated

  (gas evolution!). Extract with DCM.

Phase 3: Deprotection

• Reagents: Fluorinated intermediate, TBAF (Tetra-n-butylammonium fluoride, 1M in THF).

• Procedure: Stir intermediate with TBAF (1.1 eq) in THF for 1 hour.

• Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Medicinal Chemistry Applications

When to use 2,3-Difluorophenol:

• pKa Modulation: When you need to lower the pKa of the phenol to increase solubility at physiological pH.

• Metabolic Blocking: To block metabolic oxidation at the 2 and 3 positions (preventing catechol formation).

• Size Constraints: When the binding pocket is tight and cannot accommodate the bulk of a methyl or difluoromethyl group.

When to use 2-(Difluoromethyl)-3-fluorophenol:

• Bioisosteric Replacement: As a bioisostere for a methyl group (

  ) to improve metabolic stability (blocking benzylic oxidation).

• Conformational Locking: The

  group can form a weak intramolecular hydrogen bond with the phenolic oxygen (O-H F-C) or vice versa, locking the conformation of the drug molecule and potentially reducing the entropic penalty upon binding to a target.

• Lipophilicity Tuning: When a boost in LogP is required to improve membrane permeability (Brain penetration) compared to the simple fluoro-analog.

References

• Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry.

• Zafrani, Y., et al. (2017).[2] Difluoromethyl Bioisostere: Examining the "Lipophilic Hydrogen Bond Donor" Concept. Journal of Medicinal Chemistry.

• BenchChem Technical Support. (2025). 2,3-Difluorophenol Product Data and Solubility Guide.

• Organic Syntheses. (2024). Difluoromethylation of Phenols and Heteroatoms. Organic Syntheses, Vol 101.

• Gouverneur, V., & Seppelt, K. (2015). Fluorine Chemistry: From Fundamental to Applied. Chemical Reviews.

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• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Elemental Analysis and Purity Standards of Fluorinated Building Blocks

In the landscape of modern drug discovery and materials science, fluorinated building blocks have emerged as indispensable tools. The strategic incorporation of fluorine atoms into organic molecules can dramatically alter their physicochemical and biological properties, leading to enhanced metabolic stability, increased binding affinity, and improved bioavailability. However, the unique and often reactive nature of fluorine presents significant analytical challenges. Ensuring the precise elemental composition and purity of these building blocks is not merely a quality control measure; it is a critical determinant of experimental reproducibility, reaction efficiency, and ultimately, the safety and efficacy of the final product.

This guide provides an in-depth comparison of the primary analytical techniques for the elemental analysis and purity determination of fluorinated compounds. We will delve into the underlying principles of each method, present supporting experimental data, and offer field-proven insights to aid researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

The Criticality of Fluorine Content: Beyond the Stoichiometry

Unlike their non-fluorinated counterparts, the synthesis of fluorinated molecules can often lead to a higher incidence of impurities and side products. The high reactivity of fluorinating agents and the potential for unexpected reaction pathways necessitate a robust analytical framework to verify the identity and purity of the target compound. An incorrect fluorine content can have cascading effects, from misleading structure-activity relationship (SAR) studies to the generation of toxicological red flags in later developmental stages.

A Comparative Analysis of Key Analytical Techniques

The choice of an analytical method for a fluorinated building block is dictated by a multitude of factors, including the nature of the sample (solid, liquid, gas), the expected concentration of fluorine, the required level of precision and accuracy, and the available instrumentation. Here, we compare the most prevalent techniques, highlighting their strengths and limitations.

Combustion Ion Chromatography (CIC)

Combustion Ion Chromatography (CIC) stands as a powerful and widely adopted technique for the determination of total fluorine content in a variety of matrices.[1][2] The principle involves the complete combustion of the sample in a high-temperature furnace, which converts all fluorine-containing compounds into hydrogen fluoride (HF) gas.[3] This gas is then trapped in an aqueous absorption solution, and the resulting fluoride ions are quantified by ion chromatography.

Causality Behind Experimental Choices: The oxidative pyrohydrolytic combustion ensures the complete decomposition of even highly stable organofluorine compounds, a critical step that is often a challenge for other methods. The subsequent use of ion chromatography provides excellent sensitivity and selectivity for fluoride ions, minimizing interferences from other sample components.[3]

Advantages:

• High Accuracy and Precision: CIC is considered a definitive method for total fluorine determination.

• Broad Applicability: It can be used for solid, liquid, and gaseous samples.[1][2]

• Standardized Methodology: The ASTM D7359 standard provides a well-defined protocol for the analysis of total fluorine, chlorine, and sulfur in aromatic hydrocarbons and their mixtures.[3][4][5][6][7]

Limitations:

• Destructive Technique: The sample is completely consumed during the analysis.

• Provides Total Fluorine Content Only: CIC does not provide information about the specific chemical environment of the fluorine atoms within the molecule.

• Potential for Interferences: High concentrations of other halogens or sulfur can potentially interfere with the analysis, though modern IC systems can often resolve these.

Experimental Workflow: Combustion Ion Chromatography (CIC)

Caption: Workflow for Total Fluorine Analysis by Combustion Ion Chromatography.

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy

¹⁹F NMR spectroscopy is a non-destructive technique that provides detailed information about the chemical environment of fluorine atoms within a molecule.[8][9] The unique chemical shift of each fluorine nucleus is highly sensitive to its local electronic environment, making ¹⁹F NMR an invaluable tool for structural elucidation and purity assessment.

Causality Behind Experimental Choices: The choice of an appropriate internal standard is crucial for accurate quantification. A standard with a sharp, well-resolved signal that does not overlap with the analyte signals is essential.[8] Trifluoroacetic acid (TFA) is a commonly used internal standard due to its distinct chemical shift and good solubility in many NMR solvents.[8]

Advantages:

• Structural Information: Provides detailed insights into the molecular structure and the number of distinct fluorine environments.

• Non-Destructive: The sample can be recovered after analysis.

• Quantitative: With the use of an internal standard, ¹⁹F NMR can be used for accurate purity determination.[8][9]

• High Specificity: The large chemical shift range of ¹⁹F minimizes signal overlap.[8]

Limitations:

• Lower Sensitivity: Compared to mass spectrometry-based methods, NMR is inherently less sensitive.

• Complex Spectra: Molecules with multiple fluorine atoms can produce complex spectra that may require advanced techniques for interpretation.

• Requires Soluble Samples: The sample must be soluble in a suitable deuterated solvent.

Experimental Workflow: ¹⁹F NMR for Purity Determination

Caption: Workflow for Purity Determination using ¹⁹F NMR Spectroscopy.

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)

While traditionally challenging for fluorine analysis due to its high ionization potential, recent advancements in ICP-MS technology have opened new avenues for the sensitive detection of fluorine.[10][11] These methods often involve indirect detection or the use of specialized sample introduction and ionization techniques.

Causality Behind Experimental Choices: The difficulty in efficiently ionizing fluorine in the plasma has led to innovative approaches, such as the formation of polyatomic ions (e.g., Na₂F⁺) in the plasma afterglow, which can be detected with much higher sensitivity.[10] This circumvents the fundamental limitations of conventional ICP-MS for fluorine analysis.

Advantages:

• Exceptional Sensitivity: Capable of detecting fluorine at parts-per-billion (ppb) levels.[10]

• High Throughput: Modern ICP-MS systems can analyze a large number of samples in a short period.

• Matrix Tolerance: Can handle complex sample matrices with appropriate sample preparation.[10]

Limitations:

• Indirect Detection: Often relies on indirect methods, which can be complex to develop and validate.

• Isobaric Interferences: Potential for interferences from other ions with the same mass-to-charge ratio.[10][11]

• Instrumentation Cost: ICP-MS instruments are generally more expensive than CIC or NMR systems.

Purity Standards for Fluorinated Building Blocks in a Regulatory Context

For fluorinated building blocks intended for use in pharmaceutical applications, adherence to stringent purity standards is paramount. The United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH) have established guidelines for the control of elemental impurities in drug products.

• USP General Chapters <232> and <233>: These chapters provide limits for the acceptable daily intake of various elemental impurities and outline the analytical procedures for their determination.[12][13] While not specifically targeting fluorine as a contaminant, the principles of risk assessment and control are directly applicable. The presence of residual catalysts or reagents containing other elements must be carefully controlled.

• ICH Q3D Guideline for Elemental Impurities: This guideline provides a framework for the risk-based control of elemental impurities.[14][15] For fluorinated building blocks, a thorough risk assessment should be conducted to identify potential sources of elemental impurities throughout the manufacturing process.

The purity of the fluorinated building block itself, in terms of the percentage of the desired molecule, is typically established using a combination of techniques. ¹⁹F NMR is a powerful tool for this purpose, providing a direct measure of the relative amounts of the target compound and any fluorine-containing impurities.[8][9]

Comparative Data Summary

Feature	Combustion Ion Chromatography (CIC)	¹⁹F Nuclear Magnetic Resonance (NMR)	Inductively Coupled Plasma - Mass Spectrometry (ICP-MS)
Principle	Complete combustion followed by ion chromatography	Nuclear spin transitions in a magnetic field	Atomization and ionization in a plasma followed by mass analysis
Information Provided	Total fluorine content	Molecular structure and purity	Elemental composition
Sensitivity	mg/kg (ppm)[3][4][5][6]	% level	µg/kg (ppb)[10]
Sample Type	Solids, liquids, gases[1][2]	Soluble liquids and solids	Liquids, digested solids
Destructive?	Yes	No	Yes
Key Standard	ASTM D7359[3][4][5][6][7]	N/A	USP <233> (for elemental impurities)[12][13]

Conclusion

The selection of an appropriate analytical strategy for fluorinated building blocks is a critical decision that can have a profound impact on the success of a research and development program. A multi-faceted approach, often combining a technique for total fluorine determination like CIC with a structure-elucidating and purity-confirming method like ¹⁹F NMR, provides the most comprehensive understanding of the material's quality. For applications requiring the detection of trace-level elemental impurities, the high sensitivity of ICP-MS is indispensable. By understanding the principles, advantages, and limitations of each technique, and by adhering to established purity standards, researchers can ensure the integrity of their fluorinated building blocks and the reliability of their scientific outcomes.

References

• ASTM D7359 - Standard Test Method for Total Fluorine, Chlorine, and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). Analytik Jena. [Link]

• ANALYSIS OF TOTAL FLUORINE, CHLORINE, AND SULFUR IN AROMATIC HYDROCARBONS BY C-IC ACCORDING ASTM D7359. Trace Elemental Instruments. [Link]

• USP 232 and 233 Pharmaceutical Elemental Impurity Testing. Intertek. [Link]

• Application of 19F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. PMC. [Link]

• Analysis of Adsorbable Organic Fluorine (AOF) by Combustion Ion Chromatography(CIC). Shimadzu. [Link]

• D7359 Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic Hydrocarbons and Their Mixtures by Oxidative Pyrohydrolytic Combustion followed by Ion Chromatography Detection (Combustion Ion Chromatography-CIC). ASTM International. [Link]

• Elemental impurities per USP and ICH q3d guidelines. Labcorp. [Link]

• USP <233> Elemental Impurities—Procedures. Analytik Jena. [Link]

• PFAS Detection Made Simple: Using Total Fluorine Analysis & Combustion Ion Chromatography. Innovatech Labs. [Link]

• USP<232>/<233>: New Regulations on Elemental Impurities in Drug Products. Jordi Labs. [Link]

• Combustion Ion Chromatography (CIC). EAG Laboratories. [Link]

• ASTM D7359-14 - Standard Test Method for Total Fluorine, Chlorine and Sulfur in Aromatic. ASTM International. [Link]

• Elemental Impurities in Drug Products. A3P. [Link]

• Determination of total fluorine, chlorine, and sulfur in aromatic hydrocarbons by oxidative pyrolytic combustion followed by ion chromatography. Gulf Coast Conference. [Link]

• Application of 19 F NMR Spectroscopy for Content Determination of Fluorinated Pharmaceuticals. ResearchGate. [Link]

• High-Sensitivity Elemental Mass Spectrometry of Fluorine by Ionization in Plasma Afterglow. ACS Publications. [Link]

• Elemental Fluorine Detection by Dielectric Barrier Discharge Coupled to Nanoelectrospray Ionization Mass Spectrometry for Nontargeted Analysis of Fluorinated Compounds. PubMed. [Link]

• Trends towards Effective Analysis of Fluorinated Compounds Using Inductively Coupled Plasma Mass Spectrometry (ICP-MS). PMC. [Link]

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